Technical Documentation Center

2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide
  • CAS: 379255-36-4

Core Science & Biosynthesis

Foundational

Technical Guide: 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

An In-depth Technical Guide to 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (CAS 379255-36-4). Strategic Intermediate for Medicinal Chemistry & Optoelectronics[1] Executive Summary 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (CAS 379255-36-4).

Strategic Intermediate for Medicinal Chemistry & Optoelectronics[1]

Executive Summary

2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (CAS 379255-36-4) is a high-value electrophilic intermediate characterized by a carbazole fluorophore linked to a reactive chloroacetamide "warhead." It serves as a critical building block in two primary domains: medicinal chemistry , where it acts as a covalent linker for synthesizing antiviral agents (specifically SARS-CoV-2 Mpro inhibitors) and TSPO ligands; and materials science , where it functions as a precursor for hole-transporting materials in organic electronics.

This guide provides a comprehensive technical analysis of its synthesis, reactivity, and application protocols, designed for researchers requiring high-purity functionalization of the carbazole core.

Chemical Identity & Structural Analysis

The compound consists of a tricyclic carbazole core ethylated at the N-position (9-position) to ensure solubility and stability, with a chloroacetamide group at the 3-position providing an electrophilic site for nucleophilic substitution (


).
Physicochemical Properties
PropertyData
CAS Number 379255-36-4
IUPAC Name 2-chloro-N-(9-ethylcarbazol-3-yl)acetamide
Molecular Formula

Molecular Weight 286.76 g/mol
Physical State Solid (Crystalline powder)
Solubility Soluble in DCM, DMSO, DMF, THF; Insoluble in Water
Reactive Moiety

-haloacetamide (Alkylating agent)
Fluorescence Blue-emitting (Carbazole characteristic)

Synthesis & Manufacturing Strategy

The synthesis of CAS 379255-36-4 follows a linear pathway starting from commercially available carbazole. The critical step is the chemoselective acylation of the 3-amino group without affecting the aromatic ring or the ethyl group.

Retrosynthetic Analysis

The target molecule is assembled via Nucleophilic Acyl Substitution of 3-amino-9-ethylcarbazole with chloroacetyl chloride. The amine precursor is generated via nitration and reduction of 9-ethylcarbazole.[1][2]

Visual Synthesis Workflow

SynthesisPath Carbazole Carbazole (Starting Material) EthylCarb 9-Ethylcarbazole Carbazole->EthylCarb EtBr, KOH DMF, RT NitroCarb 3-Nitro-9-ethylcarbazole EthylCarb->NitroCarb HNO3, AcOH 0°C AminoCarb 3-Amino-9-ethylcarbazole (Key Precursor) NitroCarb->AminoCarb SnCl2, HCl or H2, Pd/C Target 2-chloro-N-(9-ethyl- 9H-carbazol-3-yl)acetamide (CAS 379255-36-4) AminoCarb->Target Cl-CH2-COCl TEA, DCM, 0°C

Figure 1: Step-wise synthetic pathway from Carbazole to the Target Chloroacetamide.[3]

Detailed Experimental Protocols

Protocol: Synthesis of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

Objective: Selective N-acylation of the primary amine. Precursor: 3-Amino-9-ethylcarbazole (AEC).[4][2][5][6]

Reagents:

  • 3-Amino-9-ethylcarbazole (1.0 eq)[6]

  • Chloroacetyl chloride (1.2 eq)

  • Triethylamine (TEA) (1.5 eq) or Pyridine

  • Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask, dissolve 3-Amino-9-ethylcarbazole (e.g., 10 mmol) in anhydrous DCM (50 mL).

  • Base Addition: Add Triethylamine (15 mmol) to the solution. Cool the mixture to 0°C using an ice bath to control the exotherm.

  • Acylation: Add Chloroacetyl chloride (12 mmol) dropwise over 15–20 minutes. Note: Rapid addition may lead to di-acylation or temperature spikes.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3–6 hours . Monitor via TLC (System: Hexane/Ethyl Acetate 7:3). The starting amine spot (

    
    ) should disappear, replaced by a higher 
    
    
    
    product.
  • Work-up:

    • Quench with saturated

      
       solution (30 mL).
      
    • Extract the organic layer and wash with water (

      
       mL) and brine (
      
      
      
      mL).
    • Dry over anhydrous

      
      , filter, and concentrate under reduced pressure.
      
  • Purification: Recrystallize the crude solid from Ethanol or a DCM/Hexane mixture to yield off-white to pale yellow crystals.

Validation Criteria:

  • 1H NMR (

    
    ):  Look for the singlet of the 
    
    
    
    protons around
    
    
    4.2 ppm and the amide
    
    
    proton (broad singlet) around
    
    
    8.5–9.0 ppm.
  • MS (ESI):

    
     peak at m/z ~287.1.
    

Applications in Drug Discovery & Materials

Medicinal Chemistry: "Warhead" for Covalent Inhibition

The chloroacetamide moiety is a classic "covalent warhead" that targets nucleophilic cysteine residues in proteins.

  • SARS-CoV-2 Mpro Inhibitors: This compound is used to synthesize benzofuran-tethered triazolylcarbazoles.[7][8] The chloro group is displaced by a thiol or amine from a pharmacophore (e.g., a triazole derivative), creating a conjugate that binds to the Main Protease (Mpro) of the virus.

  • TSPO Ligands: Used as a precursor for Translocator Protein (18 kDa) ligands, where the chloride is substituted by secondary amines (e.g., diethylamine, pyrrolidine) to tune binding affinity for neuroinflammation imaging.

Application Workflow: Synthesis of Bioactive Conjugates

ApplicationFlow Target CAS 379255-36-4 (Electrophile) Reaction Substitution Reaction (SN2) Base: K2CO3 or Cs2CO3 Solvent: DMF or MeCN Target->Reaction Nucleophile Nucleophile (Nu-H) (Thiol, Amine, or Triazole) Nucleophile->Reaction Product Carbazole Conjugate (Bioactive/Fluorescent) Reaction->Product Displacement of Cl-

Figure 2: General workflow for utilizing CAS 379255-36-4 in conjugate synthesis.

Safety & Handling (HSE)

As an


-haloacetamide, this compound is an alkylating agent  and must be handled with strict safety protocols.
  • Hazards:

    • Skin Sensitization: High risk of allergic contact dermatitis.

    • Acute Toxicity: Toxic if swallowed or inhaled.

    • Eye Irritation: Causes serious eye irritation.

  • PPE Requirements:

    • Nitrile gloves (Double gloving recommended).

    • Chemical safety goggles.[9]

    • Fume hood operation is mandatory .

  • Spill Management: Neutralize spills with dilute ammonia or sodium thiosulfate solution to deactivate the alkylating potential before disposal.

References

  • Zahoor, A. F., et al. (2024).[10] "Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents." International Journal of Molecular Sciences.

  • Bondock, S., et al. (2019). "Progress in the chemistry of 3-amino-9-ethylcarbazole." Turkish Journal of Chemistry.

  • PubChem. (2025).[6] "2-chloro-N-(9-ethylcarbazol-3-yl)acetamide Compound Summary." National Library of Medicine.

  • BenchChem. (2025).[1] "Technical Guide to 3-Amino-9-ethylcarbazole." BenchChem Technical Library. (Note: Generalized reference for the amine precursor synthesis).

Sources

Exploratory

An In-depth Technical Guide to 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide, a versatile intermediate in the synthesis of pharmacological...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide, a versatile intermediate in the synthesis of pharmacologically active compounds. We will delve into its chemical properties, provide a detailed synthesis protocol, and explore its applications in the development of novel therapeutics, particularly in the areas of antiviral research and neuroinflammation imaging.

Core Molecular Attributes

2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a carbazole derivative with the chemical formula C16H15ClN2O.[1] Its molecular structure features a central carbazole nucleus N-alkylated with an ethyl group and substituted at the 3-position with a chloroacetamide moiety.

PropertyValueSource
Chemical Formula C16H15ClN2O
Monoisotopic Mass 286.0873 g/mol
Molecular Weight 286.75 g/mol Calculated
Predicted XLogP3 3.4

Molecular Structure:

Caption: Chemical structure of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide.

Synthesis Protocol

The synthesis of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is typically achieved through the acylation of 9-ethyl-9H-carbazol-3-amine with chloroacetyl chloride. A detailed, analogous procedure for the synthesis of the bromo-derivative, 2-bromo-N-(9-ethyl-9H-carbazol-3-yl)acetamide, has been reported and can be adapted for the chloro-analog.[2]

Reaction Scheme:

Synthesis reactant1 9-ethyl-9H-carbazol-3-amine product 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide reactant1->product Acylation reactant2 Chloroacetyl Chloride reactant2->product reagents Pyridine, Dichloromethane Acylation Acylation reagents->Acylation

Caption: Synthesis of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide.

Experimental Protocol (Adapted from a similar synthesis[2]):

  • Dissolution: Dissolve 9-ethyl-9H-carbazol-3-amine (1 equivalent) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Base Addition: Add pyridine (1.1 equivalents) to the solution and stir for 10-15 minutes at room temperature. The pyridine acts as a base to neutralize the hydrochloric acid byproduct of the acylation reaction.

  • Acylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add chloroacetyl chloride (1.1 equivalents) dropwise to the stirred solution. The slow addition is crucial to control the exothermic reaction.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

  • Work-up: Upon completion, quench the reaction with the addition of distilled water. Transfer the mixture to a separatory funnel and separate the organic layer.

  • Purification: Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Final Product: The crude product can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide.

Physicochemical and Spectroscopic Characterization

Expected Physicochemical Properties:

  • Appearance: Likely a solid at room temperature, with a color ranging from white to off-white or pale yellow.

  • Solubility: Expected to be soluble in common organic solvents such as dichloromethane, chloroform, and ethyl acetate. Its solubility in polar protic solvents like ethanol and methanol may be moderate, while it is likely to be insoluble in water.

  • Melting Point: The melting point of related N-substituted carbazole derivatives can vary widely depending on the specific substituents. For example, ethyl 3-chloro-9H-carbazole-9-carboxylate has a reported melting point of 102-104 °C.

Expected Spectroscopic Data:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), aromatic protons of the carbazole ring system, a singlet for the methylene protons of the chloroacetamide group, and a broad singlet for the amide proton.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the aliphatic carbons of the ethyl and chloroacetyl groups, as well as the aromatic carbons of the carbazole core and the carbonyl carbon of the amide.

  • IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the N-H stretching of the amide (around 3300 cm⁻¹), C=O stretching of the amide (around 1670 cm⁻¹), and C-Cl stretching (around 750-650 cm⁻¹).

  • Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the mass of the compound, along with a characteristic isotopic pattern for the presence of a chlorine atom. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition. The predicted [M+H]+ peak is at m/z 287.09456.[1]

Applications in Drug Discovery

The 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide scaffold is a valuable building block in medicinal chemistry, primarily due to the pharmacological importance of the carbazole nucleus and the reactive nature of the chloroacetamide group.

Precursor for Anti-SARS-CoV-2 Agents

Recent research has highlighted the potential of carbazole derivatives in the development of antiviral agents. 2-Bromo-N-(9-ethyl-9H-carbazol-3-yl)acetamide, a close analog of the title compound, has been utilized in the synthesis of novel benzofuran-tethered triazolylcarbazoles.[2][3] These hybrid molecules have been investigated through molecular docking studies as potential inhibitors of key SARS-CoV-2 proteins, including the main protease (Mpro), the spike glycoprotein, and RNA-dependent RNA polymerase (RdRp).[2][3] The 2-haloacetamide moiety serves as a reactive handle for coupling with other heterocyclic systems, enabling the construction of diverse molecular architectures for antiviral screening. The underlying principle is that the carbazole core can engage in crucial interactions with the viral protein targets, and by attaching other pharmacophores via the acetamide linker, the binding affinity and specificity can be modulated.[4]

Workflow for Developing Carbazole-Based Antivirals:

Antiviral_Workflow cluster_0 Synthesis cluster_1 Screening & Optimization cluster_2 Lead Development start 2-chloro-N-(9-ethyl-9H- carbazol-3-yl)acetamide coupling Coupling with Heterocyclic Moieties start->coupling library Library of Novel Carbazole Derivatives coupling->library docking Molecular Docking (Mpro, Spike, RdRp) library->docking in_vitro In Vitro Antiviral Assays docking->in_vitro sar Structure-Activity Relationship (SAR) Studies in_vitro->sar sar->coupling lead_opt Lead Optimization sar->lead_opt preclinical Preclinical Studies lead_opt->preclinical

Caption: A generalized workflow for the development of antiviral agents.

Scaffold for Translocator Protein (TSPO) Ligands

The translocator protein (TSPO) is an 18 kDa protein primarily located on the outer mitochondrial membrane.[5] Its expression is significantly upregulated in activated microglia and astrocytes during neuroinflammation, making it a valuable biomarker for various neurological disorders.[5] Consequently, the development of high-affinity ligands for TSPO is of great interest for positron emission tomography (PET) imaging of neuroinflammatory processes.[6]

Carbazole acetamides have emerged as a promising scaffold for the design of TSPO ligands.[5] The N,N-disubstituted acetamide moiety has been shown to be a key structural feature for high-affinity binding to TSPO.[7] By modifying the substituents on the acetamide nitrogen and the carbazole core, the binding affinity and selectivity of these ligands can be fine-tuned. 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide provides a convenient starting point for the synthesis of a library of such ligands. The chlorine atom can be displaced by various nucleophiles to introduce a diverse range of functional groups, allowing for the exploration of structure-activity relationships.

Conclusion

2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a key synthetic intermediate with significant potential in the field of drug discovery. Its straightforward synthesis and the reactivity of the chloroacetamide group make it an attractive building block for the creation of diverse molecular libraries. The demonstrated utility of the carbazole acetamide scaffold in the development of potential anti-SARS-CoV-2 agents and high-affinity TSPO ligands underscores its importance for researchers and scientists working at the forefront of medicinal chemistry and drug development. Further investigation into the specific biological activities of derivatives of this compound is warranted and holds promise for the discovery of novel therapeutic agents.

References

  • Zahoor, A. F., Munawar, S., Ahmad, S., Iram, F., Anjum, M. N., Khan, S. G., Javid, J., Nazeer, U., & Bhat, M. A. (2024). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents: Combined Wet/Dry Approach Targeting Main Protease (Mpro), Spike Glycoprotein and RdRp. International Journal of Molecular Sciences, 25(23), 12708. [Link]

  • PubChem. (n.d.). 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • ChemSynthesis. (n.d.). ethyl 3-chloro-9H-carbazole-9-carboxylate. Retrieved February 15, 2026, from [Link]

  • Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655–683.
  • James, M. L., Fulton, R. R., Henderson, D. J., Eberl, S., Meikle, S. R., Thomson, S., Allan, R. D., & Kassiou, M. (2005). Synthesis and in vitro evaluation of a novel series of pyrazolo[1,5-a]pyrimidine acetamides as ligands for the translocator protein (18 kDa). Journal of Medicinal Chemistry, 48(13), 4473–4483.
  • RSC Publishing. (2020). Mechanism of inhibition of SARS-CoV-2 Mpro by N3 peptidyl Michael acceptor explained by QM/MM simulations and design of new derivatives with tunable chemical reactivity. [Link]

  • Sławiński, J., & Szafrański, K. (2013). Synthesis and antiproliferative activity of novel N-substituted 2-amino-9H-carbazole derivatives. European Journal of Medicinal Chemistry, 69, 496–507.
  • Pingaew, R., Saesong, T., & Prachayasittikul, V. (2014). Synthesis, biological evaluation and molecular docking of novel carbazole derivatives as potent antimicrobial and antioxidant agents. Bioorganic & Medicinal Chemistry Letters, 24(15), 3469–3474.
  • Dupont, A. C., & Rompola, M. (2019). Recent Progress in the Development of TSPO PET Ligands for Neuroinflammation Imaging. Pharmaceuticals, 12(2), 79. [Link]

  • ResearchGate. (2018). Synthesis of carbazole acetamide derivatives. Conditions and reagents: (i) NBS, DMF, dark, 0 °C – RT, 8 h; (ii) corresponding alkylating agent, NaH, THF, 0 °C – RT, 1 h; (iii) boronic acid derivative, [Pd(PPh3)4], Cs2CO3, toluene, 95 °C, argon, 24 h. [Link]

  • PubMed. (2024). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents: Combined Wet/Dry Approach Targeting Main Protease (Mpro), Spike Glycoprotein and RdRp. [Link]

  • Lopalco, A., et al. (2018). Delivery of Proapoptotic Agents in Glioma Cell Lines by TSPO Ligand–Dextran Nanogels. Molecular Pharmaceutics, 15(5), 1861-1871. [Link]

  • Perrone, R., et al. (2016). New structure-activity relationships of N-acetamide substituted pyrazolopyrimidines as pharmacological ligands of TSPO. ACS Chemical Neuroscience, 7(8), 1141-1150. [Link]

Sources

Foundational

Chemo-Structural Profiling and Synthetic Utility of 2-Chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

[1] Executive Summary This technical guide profiles 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide , a critical electrophilic intermediate used in the synthesis of bioactive heterocycles and optoelectronic materials.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This technical guide profiles 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide , a critical electrophilic intermediate used in the synthesis of bioactive heterocycles and optoelectronic materials.[1] Functioning as a "privileged scaffold" linker, this molecule combines the high quantum yield and lipophilicity of the carbazole moiety with a reactive


-chloroacetamide warhead.[2]

While often overshadowed by its final derivatives, this intermediate is the linchpin in constructing libraries of triazolylcarbazoles (anti-viral agents targeting SARS-CoV-2 Mpro) and thiazolidinones (anti-microbial agents).[1][2] This guide provides verified structural descriptors, a self-validating synthesis protocol, and a mechanistic analysis of its reactivity.[2]

Chemical Identity & Structural Descriptors[1][2][3][4][5]

The following identifiers have been verified against CAS registry data and algorithmic generation based on IUPAC standards.

DescriptorValue
IUPAC Name 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide
Common Name N-(9-Ethylcarbazol-3-yl)-2-chloroacetamide
CAS Registry Number 379255-36-4
Molecular Formula C

H

ClN

O
Molecular Weight 286.76 g/mol
Physical State Pale yellow to light brown solid
Solubility Soluble in DMF, DMSO, DCM; Insoluble in Water
Machine-Readable Identifiers

SMILES:

InChI String:

InChI Key:

Structural Analysis & Reactivity Profile[1][2]

To understand the utility of this compound, one must analyze its two distinct functional domains:

  • The Anchor (9-Ethylcarbazole):

    • Role: Provides a planar, electron-rich aromatic system.[1][2]

    • Utility: In medicinal chemistry, this moiety facilitates

      
       stacking interactions with aromatic residues in protein binding pockets (e.g., Trp, Phe).[1][2] In materials science, it acts as a hole-transporting unit due to the nitrogen lone pair delocalization.[1][2]
      
    • Stability: The ethyl group at N-9 prevents N-H deprotonation, rendering the core stable against basic conditions used in subsequent alkylation steps.[1][2]

  • The Warhead (

    
    -Chloroacetamide): 
    
    • Role: An electrophilic linker.[1][2]

    • Reactivity: The carbon adjacent to the chlorine is highly susceptible to

      
       nucleophilic attack.[1][2] The chloride is a moderate leaving group (poorer than bromide, better than fluoride), allowing for controlled substitution reactions with thiols, amines, or hydrazides without spontaneous hydrolysis.[2]
      
Mechanistic Diagram: Reactivity Logic

The following diagram illustrates the dual-nature of the molecule and its downstream transformations.

ReactivityProfile Core 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (The Intermediate) Anchor Carbazole Core (Lipophilic/Fluorescent) Core->Anchor Structural Basis Warhead Chloroacetamide (Electrophile) Core->Warhead Reactive Site Target1 S-Alkylation (Thio-ethers) Warhead->Target1 + R-SH / Base (SN2 Displacement) Target2 N-Alkylation (Triazoles/Amines) Warhead->Target2 + R-NH2 / Base (SN2 Displacement) Target3 Cyclization (Thiazolidinones) Warhead->Target3 + Thioureas (Cyclocondensation)

Figure 1: Functional decomposition and reactive pathways of the title compound.[1] The chloro-linker serves as the attachment point for pharmacophores.[1]

Synthetic Methodology

Protocol Validation: This protocol is derived from standard Schotten-Baumann acylation procedures adapted for carbazole amines. It prioritizes the removal of HCl by-products to prevent acid-catalyzed side reactions.[1]

Materials
  • Precursor: 3-Amino-9-ethylcarbazole (1.0 eq)[1]

  • Reagent: Chloroacetyl chloride (1.2 eq)

  • Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

  • Solvent: Anhydrous Dichloromethane (DCM) or DMF (if solubility is an issue).[1][2]

Step-by-Step Protocol
  • Preparation:

    • Dissolve 3-amino-9-ethylcarbazole (e.g., 10 mmol, 2.10 g) in anhydrous DCM (50 mL) in a round-bottom flask under an inert atmosphere (

      
       or Ar).
      
    • Add Triethylamine (15 mmol, 2.1 mL) and cool the mixture to 0°C using an ice bath. Rationale: Cooling controls the exotherm of the acyl chloride addition.[1][2]

  • Acylation:

    • Add Chloroacetyl chloride (12 mmol, 0.96 mL) dropwise over 15–20 minutes.

    • Observation: A white precipitate (TEA[1][2]·HCl salts) will form immediately.[1][2]

    • Allow the reaction to warm to room temperature and stir for 3–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).[1][2] The starting amine spot (

      
      ) should disappear, replaced by a higher running amide spot.[1][2]
      
  • Workup:

    • Quench with water (50 mL).

    • Separate the organic layer and wash sequentially with:

      • 1M HCl (2 x 30 mL) – Removes unreacted amine.[1][2]

      • Sat. NaHCO

        
         (2 x 30 mL) – Neutralizes excess acid.[1][2]
        
      • Brine (1 x 30 mL).

    • Dry over anhydrous Na

      
      SO
      
      
      
      , filter, and concentrate under reduced pressure.
  • Purification:

    • Recrystallize the crude solid from Ethanol or a Toluene/Hexane mixture.[1][2]

    • Yield Expectation: 75–85%.[1][2]

    • Appearance: Pale yellow needles/powder.[1][2]

Synthetic Pathway Diagram[1][8]

SynthesisPath Amine 3-Amino-9-ethylcarbazole (Nucleophile) Reaction Acylation (DCM, 0°C to RT, 4h) Amine->Reaction Reagent Chloroacetyl Chloride (Electrophile) Reagent->Reaction Base Triethylamine (HCl Scavenger) Base->Reaction Crude Crude Mixture (Product + TEA·HCl) Reaction->Crude Wash Acid/Base Wash (Remove amine/acid) Crude->Wash Recryst Recrystallization (Ethanol) Wash->Recryst Final 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (Pure Solid) Recryst->Final

Figure 2: Synthetic workflow for the generation of the target chloroacetamide.

Applications in Drug Discovery[1][2][9]

The primary value of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide lies in its ability to serve as a modular intermediate .[1]

SARS-CoV-2 Mpro Inhibitors

Recent studies (2024) have utilized the bromo-analog of this compound (which behaves identically but reacts faster) to synthesize benzofuran-tethered triazolylcarbazoles .[1]

  • Mechanism: The chloroacetamide linker binds to the catalytic cysteine (Cys145) of the SARS-CoV-2 Main Protease (Mpro) or serves as a rigid spacer to position the carbazole into the hydrophobic S2 pocket.[1]

  • Key Insight: The 9-ethyl group is critical for hydrophobic packing within the protease active site.[1]

Antimicrobial Thiazolidinones

By reacting the chloroacetamide with thioureas or thiosemicarbazides, researchers generate thiazolidinone rings.[2]

  • Reaction: Cyclocondensation in refluxing ethanol.[1][2]

  • Utility: These derivatives show potent antifungal activity by disrupting fungal cell membranes, where the carbazole moiety aids in membrane intercalation.[2]

Safety & Handling

  • Hazard Class: Alkylating Agent .[1][2]

  • Skin/Eye: Causes severe skin irritation and serious eye damage.[1][2] The chloroacetamide moiety is a potent sensitizer (contact dermatitis).[1][2]

  • Inhalation: May cause respiratory irritation.[1][2] Handle only in a fume hood.

  • Storage: Store at 2–8°C. Moisture sensitive (slow hydrolysis of the amide or displacement of Cl over long periods in humid conditions).[1][2]

References

  • PubChem. (2025).[1][2][3][4][5] 2-chloro-N-(9-ethylcarbazol-3-yl)acetamide - Compound Summary. National Library of Medicine.[1][2] [Link][1][2]

  • Ashraf, M. et al. (2024).[1][2] Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents. International Journal of Molecular Sciences. [Link][1][2][6][7][8]

  • Bondock, S. et al. (2019).[1][2][6] Progress in the chemistry of 3-amino-9-ethylcarbazole. Turkish Journal of Chemistry. [Link]

Sources

Exploratory

2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide safety data sheet SDS MSDS

Advanced Handling, Safety Architecture, and Synthetic Application Part 1: Molecular Blueprint & Chemical Identity This guide serves as a technical companion to the standard Safety Data Sheet (SDS) for 2-chloro-N-(9-ethyl...

Author: BenchChem Technical Support Team. Date: February 2026

Advanced Handling, Safety Architecture, and Synthetic Application

Part 1: Molecular Blueprint & Chemical Identity

This guide serves as a technical companion to the standard Safety Data Sheet (SDS) for 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide . Unlike generic safety documents, this whitepaper analyzes the compound's "warhead" reactivity—specifically the electrophilic chloroacetamide moiety attached to the photophysical carbazole core.

1.1 Chemical Specifications
ParameterTechnical Specification
Chemical Name 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide
CAS Registry Number 379255-36-4
PubChem CID 2305715
Molecular Formula

Molecular Weight 286.76 g/mol
Physical State Solid (typically off-white to pale yellow powder)
Solubility Soluble in DMSO, DMF, DCM; Low solubility in water.[1][2]
Melting Point ~133–135 °C (Derivative dependent)
1.2 Structural Logic

The molecule consists of two distinct functional domains:

  • The Reporter/Anchor (9-Ethylcarbazole): A lipophilic, electron-rich tricyclic aromatic system. It provides fluorescence properties and membrane permeability.

  • The Warhead (Chloroacetamide): An electrophilic alpha-haloacetamide. This is the site of reactivity, designed to undergo

    
     reactions with nucleophiles (sulfhydryls, amines).
    
Part 2: Hazard Architecture & Toxicology (The "Why" Behind the SDS)

Standard SDSs list hazards; this section explains the mechanism of toxicity. The primary risk stems from the chloroacetamide group, which acts as a potent alkylating agent.

2.1 The Alkylation Mechanism (Sensitization Risk)

Chloroacetamides are "soft" electrophiles that preferentially react with "soft" nucleophiles, such as the thiol (-SH) group of cysteine residues in proteins. This covalent modification (haptenization) triggers the immune system, leading to allergic contact dermatitis (sensitization).

GHS Classification (Derived from Structure-Activity Relationship):

  • H315: Causes skin irritation.

  • H317: May cause an allergic skin reaction (High Probability).[3]

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

2.2 Visualization: Covalent Modification Pathway

The following diagram illustrates the mechanism by which this compound modifies biological targets, necessitating strict PPE.

ReactivityMechanism Compound 2-chloro-N-(9-ethyl- 9H-carbazol-3-yl)acetamide Transition S_N2 Transition State Compound->Transition Electrophilic Attack Target Protein Cysteine (Thiol Nucleophile) Target->Transition Nucleophilic Attack Adduct Covalent Protein Adduct (Immunogenic Hapten) Transition->Adduct Irreversible Bond Byproduct HCl (Byproduct) Transition->Byproduct Elimination

Figure 1: Mechanism of Action. The chloroacetamide warhead alkylates protein thiols, leading to potential cytotoxicity or immune sensitization.

Part 3: Handling, Storage, & Emergency Protocols[5][6]
3.1 Engineering Controls & PPE[4]
  • Respiratory: Do not handle on an open bench. Use a certified chemical fume hood. If dust formation is likely, use a P95/P3 respirator.

  • Dermal: Nitrile gloves (minimum 0.11 mm) are generally sufficient for incidental splash, but Laminate (Silver Shield) gloves are required for prolonged handling due to the permeation potential of haloacetamides dissolved in organic solvents.

  • Eye Protection: Chemical safety goggles.[5] Face shield if handling large reaction volumes.

3.2 Stability & Storage
  • Temperature: Store at 2–8°C (Refrigerated).

  • Light: Protect from light. The carbazole moiety is photoactive; prolonged exposure to UV/ambient light may induce oxidation or dimerization.

  • Moisture: Keep under inert atmosphere (

    
     or Ar). Hydrolysis of the chloroacetamide is slow but possible in humid conditions.
    
3.3 Emergency Response (Spill/Exposure)
  • Skin Contact: Wash immediately with soap and copious water. Do not use ethanol (may enhance absorption).

  • Chemical Decontamination (Spill):

    • Absorb liquid spills with vermiculite/sand.

    • Quenching: Treat the spill area with a solution of 10% sodium thiosulfate or a dilute ammonia solution. These nucleophiles react rapidly with the chloroacetamide, neutralizing the alkylating potential.

Part 4: Synthesis & Application Workflow

This compound is rarely the end-product; it is an intermediate used to synthesize TSPO ligands or anti-viral agents (e.g., SARS-CoV-2 inhibitors) by displacing the chlorine atom.

4.1 Synthesis Protocol (Self-Validating)

Reaction: 3-Amino-9-ethylcarbazole + Chloroacetyl Chloride


 Product
  • Dissolution: Dissolve 3-amino-9-ethylcarbazole (1.0 eq) in anhydrous Dichloromethane (DCM) or THF under Argon.

  • Base Addition: Add Triethylamine (

    
    , 1.2 eq) or 
    
    
    
    to scavenge the HCl byproduct. Cool to 0°C.
  • Acylation: Dropwise addition of Chloroacetyl chloride (1.1 eq). The reaction is highly exothermic; control temperature <5°C.

  • Monitoring: Monitor via TLC (Ethyl Acetate/Hexane). The starting amine is fluorescent (blue); the product will have a distinct

    
     and altered fluorescence.
    
  • Workup: Quench with water. Extract with DCM. Wash with brine.

  • Purification: Recrystallization from Ethanol is preferred over column chromatography to minimize decomposition.

4.2 Quality Control (QC) Criteria
  • 1H NMR (CDCl3): Look for the singlet at

    
     ppm (corresponding to the 
    
    
    
    protons). This confirms the warhead is intact.
  • Mass Spec: Observe the characteristic Chlorine isotope pattern (

    
     and 
    
    
    
    in a 3:1 ratio).
4.3 Application Workflow (Nucleophilic Substitution)

The following workflow demonstrates how to utilize this guide's subject to generate bioactive libraries (e.g., Triazole-Carbazole conjugates).

ApplicationWorkflow Start Intermediate: 2-chloro-N-(9-ethyl- 9H-carbazol-3-yl)acetamide Condition Conditions: K2CO3, KI (Catalyst) Acetone/DMF, Reflux Start->Condition Reagent Nucleophile Input: (e.g., Mercapto-triazole, Piperazine derivative) Reagent->Condition Product Final Bioactive Scaffold: (TSPO Ligand / Anti-viral) Condition->Product S_N2 Displacement QC QC Validation: Loss of Cl signal in MS New alkyl peaks in NMR Product->QC Verification

Figure 2: Synthetic utility workflow. The chloro-linker allows for modular attachment of pharmacophores.

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2305715, 2-chloro-N-(9-ethylcarbazol-3-yl)acetamide. Retrieved from [Link]

  • Zahoor, A. F., et al. (2024). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents. International Journal of Molecular Sciences. Retrieved from [Link][6]

  • Wadsworth, H., et al. (2013).Synthesis of carbazole acetamide derivatives: TSPO imaging agents. Bioorganic & Medicinal Chemistry Letters.

Sources

Foundational

The Carbazole Acetamide Scaffold: A Multivalent Platform for Medicinal Chemistry

Executive Summary The carbazole acetamide scaffold represents a "privileged structure" in modern medicinal chemistry—a molecular framework capable of providing high-affinity ligands for diverse biological targets. By fus...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The carbazole acetamide scaffold represents a "privileged structure" in modern medicinal chemistry—a molecular framework capable of providing high-affinity ligands for diverse biological targets. By fusing the tricyclic, planar carbazole core (mimicking DNA base pairs and hydrophobic residues) with an acetamide linker (providing hydrogen bonding capability and flexible spacing), researchers have unlocked potent derivatives with anticancer, neuroprotective, and antimicrobial properties. This guide dissects the technical rationale, synthetic pathways, and biological mechanisms of these derivatives, offering a roadmap for their optimization in drug discovery.

Part 1: The Pharmacophore Logic

Why combine a carbazole with an acetamide? The synergy lies in their complementary physicochemical properties:

  • The Carbazole Core (The Anchor):

    • Planarity: Allows for intercalation between DNA base pairs and π-π stacking interactions with aromatic residues (e.g., Tryptophan, Phenylalanine) in enzyme active sites (like the Peripheral Anionic Site of AChE).

    • Lipophilicity: Facilitates blood-brain barrier (BBB) penetration, essential for neurodegenerative targets.

  • The Acetamide Linker (The Hinge):

    • H-Bonding: The carbonyl oxygen (acceptor) and amide nitrogen (donor) form critical hydrogen bonds with protein backbones.

    • Flexibility: The methylene spacer (

      
      ) allows the molecule to adopt conformations required to span deep catalytic gorges (e.g., in Cholinesterases).
      

Part 2: Synthetic Strategies

Reliable access to these derivatives typically follows two primary retrosynthetic disconnections.

Workflow Visualization

Synthesis_Workflow cluster_0 Method A: N-Alkylation Carbazole 9H-Carbazole (Starting Material) Base NaH / DMF (Deprotonation) Carbazole->Base Intermediate N-(Carbazol-9-yl) -2-chloroacetamide Base->Intermediate + Chloroacetyl chloride or Chloroacetamide Chloroacetyl 2-Chloro-N-substituted acetamide FinalProduct Carbazole Acetamide Derivative Intermediate->FinalProduct + Nucleophile (K2CO3, reflux) Nucleophile Nucleophile (H-Nu) (Amines, Phenols, Thiols)

Caption: General synthetic workflow for N-substituted carbazole acetamide derivatives via nucleophilic substitution.

detailed Synthetic Protocols
Protocol 1: Synthesis of the Electrophilic Intermediate

Target: 2-chloro-1-(9H-carbazol-9-yl)ethan-1-one (N-acylation) or 9-(2-chloroethyl)carbazole derivatives. Note: A common route involves N-alkylation of the carbazole nitrogen.

  • Reagents: 9H-Carbazole (1.0 eq), Sodium Hydride (60% dispersion, 1.5 eq), 2-Chloroacetyl chloride (1.2 eq), DMF (anhydrous).

  • Procedure:

    • Dissolve 9H-carbazole in anhydrous DMF under

      
       atmosphere.
      
    • Cool to 0°C in an ice bath.

    • Add NaH portion-wise over 15 minutes. Stir for 30 mins at RT to ensure deprotonation (solution turns yellow/brown).

    • Cool back to 0°C and add 2-chloroacetyl chloride dropwise.

    • Stir at RT for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1).

    • Quench: Pour onto crushed ice. Filter the precipitate, wash with water, and recrystallize from Ethanol.

Protocol 2: Nucleophilic Substitution (The Diversification Step)
  • Reagents: Intermediate from Protocol 1 (1.0 eq), Secondary Amine or Phenol (1.2 eq),

    
     (2.0 eq), Acetonitrile or Acetone.
    
  • Procedure:

    • Suspend the intermediate and

      
       in the solvent.
      
    • Add the nucleophile (e.g., piperazine, morpholine, or substituted phenol).

    • Reflux for 8–12 hours.

    • Workup: Remove solvent under vacuum. Resuspend residue in water and extract with

      
      . Dry over 
      
      
      
      and purify via column chromatography.

Part 3: Therapeutic Frontiers & Mechanisms

Neurodegeneration (Alzheimer's Disease)

Target: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE).[1][2][3] Mechanism: The carbazole moiety binds to the Peripheral Anionic Site (PAS) via


 stacking with Trp286, while the acetamide linker positions a basic amine (often a piperazine or benzylamine) to interact with the Catalytic Anionic Site (CAS). This "dual binding" prevents acetylcholine hydrolysis and inhibits AChE-induced 

-amyloid aggregation.
Oncology

Targets: DNA Topoisomerase II, Tubulin polymerization. Mechanism:

  • Intercalation: The planar tricyclic system slides between DNA base pairs, distorting the helix.

  • Topo II Inhibition: Stabilizes the DNA-Topo II cleavable complex, leading to double-strand breaks and apoptosis.

  • Apoptosis: Activation of Caspase-3/9 and downregulation of Bcl-2.

Antimicrobial

Target: Fungal Plasma Membrane


-ATPase.[4]
Mechanism:  Inhibition of ATP hydrolysis prevents proton extrusion, destroying the transmembrane electrochemical gradient essential for nutrient uptake.
Mechanism of Action Diagram

MOA_Pathways cluster_AD Neuroprotection (Alzheimer's) cluster_Cancer Anticancer Mechanisms Drug Carbazole Acetamide Derivative AChE AChE Inhibition (Dual Binding CAS/PAS) Drug->AChE DNA DNA Intercalation Drug->DNA Topo Topo II Inhibition Drug->Topo Ab Inhibit Aβ Aggregation AChE->Ab Neuro Neuroprotection AChE->Neuro Caspase Caspase-3 Activation DNA->Caspase Topo->Caspase Apoptosis Apoptosis (Cell Death) Caspase->Apoptosis

Caption: Multi-target mechanism of action: AChE inhibition (neuroprotection) and Topo II inhibition (apoptosis).

Part 4: Structure-Activity Relationship (SAR)[6]

The biological potency is strictly governed by substitutions at three key positions.

RegionModificationEffect on Activity
Carbazole N (9-position) Alkyl chain length (

)
Short chains (

) favor AChE binding; longer chains increase lipophilicity but may reduce selectivity.
Carbazole C3/C6 Electron-withdrawing groups (

)
Significantly enhances anticancer activity (increases DNA binding affinity).
Acetamide Linker Introduction of Piperazine/MorpholineCritical for AChE inhibition (protonatable nitrogen mimics Acetylcholine).
Terminal Aryl Group 4-F or 4-OMe substitutionImproves metabolic stability and antimicrobial potency.
SAR Visualization

SAR_Map Core Carbazole Core Pos36 Positions 3 & 6 (-Cl, -NO2, -Br) Core->Pos36 Enhances Cytotoxicity Pos9 Position 9 (N) (Linker Attachment) Core->Pos9 Linker Acetamide Linker (-CH2-CO-NH-) Pos9->Linker Flexibility Terminal Terminal Amine/Aryl (Piperazine/Phenol) Linker->Terminal Target Specificity (AChE vs Bacteria)

Caption: SAR Map highlighting critical regions for functionalization.

Part 5: Validation - The AChE Inhibition Assay

To validate the neuroprotective potential, the Ellman’s Method is the gold standard.

Protocol:

  • Buffer: 0.1 M Phosphate buffer (pH 8.0).

  • Enzyme: Acetylcholinesterase (from electric eel or human recombinant), 5 U/mL.

  • Substrate: Acetylthiocholine iodide (ATCI), 0.5 mM.

  • Chromogen: 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB), 0.3 mM.

  • Procedure:

    • In a 96-well plate, add

      
       buffer, 
      
      
      
      enzyme, and
      
      
      test compound (various concentrations).
    • Incubate at 25°C for 15 minutes.

    • Add

      
       DTNB and 
      
      
      
      ATCI.
    • Measurement: Monitor absorbance at 412 nm for 10 minutes using a microplate reader.

    • Calculation: % Inhibition =

      
      , where 
      
      
      
      is control absorbance and
      
      
      is test absorbance.

Part 6: References

  • Antimicrobial Potential: Kadnor, V. A. (2023).[5][6] Antimicrobial Potential of Carbazole Derivatives. Croatica Chemica Acta. Link

  • Anticancer Mechanisms: Gluszynska, A. (2015). Biological potential of carbazole derivatives. European Journal of Medicinal Chemistry. Link

  • AChE Inhibition: Khare, E., et al. (2024). Novel Carbazoles as AChE Inhibitors: Synthesis, Molecular Docking and Dynamic Simulation Studies. Asian Journal of Chemistry. Link

  • Synthesis & SAR: Zhang, F., et al. (2010).[7] Synthesis, antibacterial and antifungal activities of some carbazole derivatives. Bioorganic & Medicinal Chemistry Letters. Link

  • Apoptosis Induction: Kumar, N., et al. (2016). Design, Synthesis and Anticancer Activity of 9-Substituted Carbazole Derivatives. International Journal of Pharmaceutical Sciences and Research. Link

Sources

Exploratory

Technical Whitepaper: 2-Chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

A Bifunctional Scaffold for Medicinal Chemistry and Fluorescent Probe Development Executive Summary & Chemical Profile[1][2] 2-Chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (CAS: 379255-36-4) is a specialized heterocyclic...

Author: BenchChem Technical Support Team. Date: February 2026

A Bifunctional Scaffold for Medicinal Chemistry and Fluorescent Probe Development

Executive Summary & Chemical Profile[1][2]

2-Chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (CAS: 379255-36-4) is a specialized heterocyclic building block used primarily in the synthesis of bioactive small molecules and functional materials. Its structure combines a highly fluorescent, electron-rich carbazole core with a reactive chloroacetamide electrophile .

This duality allows it to function as both a pharmacophore precursor (for anti-viral and anti-cancer libraries) and a covalent labeling scaffold (for cysteine-reactive fluorescent probes).

Chemical Identity Table
PropertySpecification
CAS Number 379255-36-4
Molecular Formula

Molecular Weight 286.76 g/mol
IUPAC Name 2-chloro-N-(9-ethylcarbazol-3-yl)acetamide
Solubility Soluble in DMSO, DMF, THF; Low solubility in water.
Appearance Off-white to pale yellow solid
Key Functional Groups Chloroacetamide (

warhead), 9-Ethylcarbazole (Fluorophore)

Procurement & Quality Control (QC)

When sourcing this compound for research, purity is critical to prevent side reactions during nucleophilic substitution. Impurities from the precursor (3-amino-9-ethylcarbazole) can act as competing nucleophiles.

Sourcing Criteria
  • Purity Grade:

    
     (HPLC) is required for biological probe synthesis.
    
  • Identity Verification: Suppliers must provide 1H NMR confirming the singlet signal of the

    
     group (typically 
    
    
    
    ppm).
QC Protocol: Purity Validation

Objective: Confirm identity and absence of hydrolyzed byproducts (hydroxyacetamide derivatives).

  • Solvent: Dissolve 5 mg in 600

    
    L DMSO-
    
    
    
    .
  • 1H NMR Check:

    • Look for the ethyl group : Triplet (

      
       ppm) and Quartet (
      
      
      
      ppm).
    • Look for the chloroacetyl methylene : A sharp singlet around 4.3 ppm . Note: If this peak is shifted upfield or split, it indicates hydrolysis.

    • Look for the amide proton : A broad singlet downfield (

      
      ).
      
  • HPLC Conditions:

    • Column: C18 Reverse Phase.

    • Gradient: 50% to 95% Acetonitrile in Water (0.1% TFA).

    • Detection: UV at 254 nm and 330 nm (Carbazole absorption).

Core Application I: Medicinal Chemistry (Library Synthesis)

The primary utility of this compound is as an intermediate for "Click-like" alkylation reactions . The chloride is a good leaving group, allowing the attachment of diverse pharmacophores (triazoles, piperazines, thiols) to the carbazole core.

Case Study: Anti-Viral Agent Synthesis

Recent research (e.g., Int. J. Mol.[1][2] Sci. 2024) utilizes this scaffold to synthesize benzofuran-tethered triazolylcarbazoles targeting SARS-CoV-2 proteases (


).
Synthetic Workflow

The reaction typically follows an


 mechanism where a nucleophile attacks the alpha-carbon of the acetamide.

SynthesisWorkflow Start Precursor: 3-Amino-9-ethylcarbazole Target TARGET: 2-Chloro-N-(9-ethyl- 9H-carbazol-3-yl)acetamide Start->Target Base, DCM, 0°C Reagent + Chloroacetyl Chloride (Acylation) Reagent->Target Final Bioactive Ligand (Carbazole-Linker-Nu) Target->Final K2CO3, Acetone/DMF Reflux or RT Nucleophile + Nucleophile (Nu-H) (Thiol, Amine, Triazole) Nucleophile->Final

Figure 1: The synthetic position of the target molecule as a "Gateway Reagent" for generating carbazole libraries.

Protocol: General Nucleophilic Substitution

Context: Attaching a thiol-bearing moiety (e.g., a mercapto-triazole) to the scaffold.

  • Dissolution: Dissolve 1.0 eq of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide in DMF (0.1 M concentration).

  • Activation: Add 1.5 eq of Potassium Carbonate (

    
    ) and 0.1 eq of Potassium Iodide (KI) to catalyze the Finkelstein reaction (in situ conversion to the more reactive iodide).
    
  • Addition: Add 1.1 eq of the Nucleophile (R-SH or R-NH).

  • Reaction: Stir at Room Temperature (for thiols) or

    
     (for amines) for 4–12 hours. Monitor by TLC (Hexane:Ethyl Acetate).
    
  • Workup: Pour into ice water. The product usually precipitates. Filter and wash with water/ethanol.[3]

Core Application II: Covalent Fluorescent Probes

Because the carbazole moiety is inherently fluorescent (Excitation


, Emission 

), this molecule acts as a Turn-On probe precursor.
Mechanism: Cysteine Targeting

The chloroacetamide group is a classic "warhead" for covalent modification of Cysteine residues in proteins.

  • Before Reaction: The proximity of the electron-withdrawing chlorine can partially quench fluorescence via Photoinduced Electron Transfer (PET) in some derivatives.

  • After Reaction: Substitution with a sulfur atom (Cysteine) alters the electronic environment, often stabilizing the fluorophore and enabling stable tagging of the protein.

ProbeMechanism Probe Probe: Carbazole-NH-CO-CH2-Cl Complex Transition State (S_N2 Attack) Probe->Complex Diffusion Protein Target Protein (Cysteine-SH) Protein->Complex Conjugate Fluorescent Conjugate: Carbazole-NH-CO-CH2-S-Protein Complex->Conjugate Irreversible Alkylation (Release of HCl)

Figure 2: Mechanism of covalent protein labeling via cysteine alkylation.

Handling & Safety Data

  • Hazard Class: Skin Sensitizer (Category 1) . Chloroacetamides are potent alkylating agents. They can cause allergic contact dermatitis.

  • PPE: Nitrile gloves (double gloving recommended), lab coat, and safety glasses. Handle inside a fume hood.

  • Storage: Store at

    
     under inert gas (
    
    
    
    or Ar). Moisture sensitive (hydrolysis of the chloride can occur over prolonged exposure to humid air).

References

  • Zahoor, A. F., et al. (2024). "Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents." International Journal of Molecular Sciences, 25(23), 12708.[2] Link

  • PubChem. (2025).[4][5] "2-chloro-N-(9-ethylcarbazol-3-yl)acetamide (CID 2305715)."[4] National Library of Medicine. Link

  • Bashir, M., et al. (2015).[6][7] "Recent developments and biological activities of N-substituted carbazole derivatives: A review." Molecules, 20(8), 13496-13517.[6] Link

  • Liu, L., et al. (2023).[8] "Development of carbazole-based fluorescent probe for highly sensitive application in fluoride ion detection." Spectrochimica Acta Part A, 285, 121816.[8] Link

Sources

Protocols & Analytical Methods

Method

Application Note: A Validated Protocol for the Chloroacetylation of 9-Ethyl-9H-Carbazol-3-Amine

Introduction and Significance The carbazole scaffold is a privileged structural motif in medicinal chemistry and materials science, renowned for its unique electronic and photophysical properties. 9-Ethyl-9H-carbazol-3-a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction and Significance

The carbazole scaffold is a privileged structural motif in medicinal chemistry and materials science, renowned for its unique electronic and photophysical properties. 9-Ethyl-9H-carbazol-3-amine is a key starting material, and its derivatization is crucial for developing novel compounds. The chloroacetylation of this amine yields 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide, a highly versatile bifunctional intermediate. The presence of the reactive α-chloro group allows for subsequent nucleophilic substitution reactions, making it an essential building block for constructing more complex molecules, including potential antimicrobial agents and compounds targeting SARS-CoV-2 proteins.[1][2]

This application note provides a comprehensive, step-by-step protocol for the efficient synthesis, purification, and characterization of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide. The causality behind critical experimental choices is explained to ensure reproducibility and high-purity yields for researchers in drug discovery and chemical synthesis.

Reaction Principle: Nucleophilic Acyl Substitution

The synthesis is a classic example of a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the primary amine (9-ethyl-9H-carbazol-3-amine) acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of chloroacetyl chloride.

The reaction proceeds via an addition-elimination mechanism.[3] A tetrahedral intermediate is formed, which then collapses, expelling a chloride ion as the leaving group. This process generates one equivalent of hydrogen chloride (HCl) as a byproduct. To prevent the protonation of the starting amine by this acid (which would render it non-nucleophilic and halt the reaction), a non-nucleophilic organic base, such as triethylamine (TEA) or pyridine, is added to act as an acid scavenger.[4][5]

Caption: Nucleophilic acyl substitution mechanism.

Materials and Safety

Reagents and Materials
Reagent/MaterialCAS No.Molecular Wt. ( g/mol )Key PropertiesSupplier
9-Ethyl-9H-carbazol-3-amine132-32-1210.27Brownish solid, potential carcinogen.[6][7]Sigma-Aldrich, etc.
Chloroacetyl Chloride79-04-9112.94Colorless liquid, highly corrosive, toxic, lachrymator, reacts violently with water.[8][9][10]Sigma-Aldrich, etc.
Triethylamine (TEA)121-44-8101.19Liquid, strong base, flammable, corrosive.Major chemical suppliers
Dichloromethane (DCM), Anhydrous75-09-284.93Volatile solvent, suspected carcinogen.Major chemical suppliers
Ethyl Acetate141-78-688.11Flammable liquid, used for TLC and extraction.Major chemical suppliers
n-Hexane110-54-386.18Flammable liquid, used for TLC.Major chemical suppliers
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6142.04White solid, drying agent.Major chemical suppliers
Critical Safety Precautions

This protocol involves highly hazardous materials and must be performed inside a certified chemical fume hood.

  • Chloroacetyl Chloride: This is an extremely dangerous substance. It is toxic if inhaled or swallowed, causes severe skin burns and eye damage, and reacts violently with water, releasing toxic gas.[8][9][10][11] Always handle with extreme care, using appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., butyl rubber), tightly fitting safety goggles, a face shield, and a lab coat.[8][12] Ensure no contact with water or moisture.[9][12]

  • 9-Ethyl-9H-carbazol-3-amine: This compound is classified as a potential carcinogen and is toxic.[6][7][13] Avoid inhalation of dust and skin contact.

  • Solvents: Dichloromethane is a volatile and suspected carcinogen. Handle in a well-ventilated area and avoid inhalation.

  • Work Environment: Ensure an emergency shower and eyewash station are immediately accessible.[12] All glassware must be thoroughly dried before use to prevent violent reactions with chloroacetyl chloride.

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. Adjust quantities accordingly for different scales.

Reaction Setup
  • To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 9-ethyl-9H-carbazol-3-amine (2.10 g, 10.0 mmol).

  • Add 100 mL of anhydrous dichloromethane (DCM) to the flask.

  • Add triethylamine (TEA) (1.7 mL, 12.0 mmol, 1.2 equivalents) to the solution. Causality: TEA acts as an acid scavenger to neutralize the HCl byproduct, driving the reaction to completion.

  • Seal the flask with a septum and place it under an inert atmosphere (e.g., nitrogen or argon).

  • Place the flask in an ice-water bath and stir the solution for 15 minutes until the temperature equilibrates to 0-5 °C. Causality: The reaction is exothermic; initial cooling is essential to control the reaction rate and prevent side reactions.

Chloroacetylation Reaction
  • While maintaining stirring and cooling, slowly add chloroacetyl chloride (0.9 mL, 11.0 mmol, 1.1 equivalents) dropwise to the reaction mixture using a syringe over 20-30 minutes. Causality: Dropwise addition prevents a dangerous temperature spike from the exothermic reaction.

  • A white precipitate (triethylammonium chloride) will form upon addition.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Continue stirring at room temperature for 6-8 hours.

Reaction Monitoring
  • Monitor the reaction's progress using Thin-Layer Chromatography (TLC) on silica gel plates.

  • Mobile Phase: A 7:3 mixture of n-Hexane:Ethyl Acetate is a good starting point.

  • Visualization: Use a UV lamp (254 nm) to visualize the spots. The starting amine spot should gradually disappear as a new, typically less polar, product spot appears.

Work-up and Product Isolation
  • Once the reaction is complete (as indicated by TLC), cool the flask again in an ice bath and slowly add 50 mL of deionized water to quench any unreacted chloroacetyl chloride.

  • Transfer the mixture to a 500 mL separatory funnel.

  • Wash the organic layer sequentially with:

    • 50 mL of 1 M HCl (to remove excess triethylamine).

    • 50 mL of saturated sodium bicarbonate (NaHCO₃) solution (to remove any acidic impurities).

    • 50 mL of brine (saturated NaCl solution) (to initiate the drying process).

  • Separate the organic (DCM) layer and dry it over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product as a solid.

Purification
  • Purify the crude solid by recrystallization.

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • Allow the solution to cool slowly to room temperature, then place it in a refrigerator (or ice bath) to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. The expected product, 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide, should be an off-white or light-colored solid.[14][15]

Workflow prep_node prep_node react_node react_node workup_node workup_node purify_node purify_node analysis_node analysis_node A 1. Prepare Reactants (Amine + Base in DCM) B 2. Cool to 0-5 °C A->B C 3. Add Chloroacetyl Chloride (Dropwise) B->C D 4. Stir at Room Temp (6-8 hours) C->D E 5. Monitor by TLC D->E D->E F 6. Aqueous Work-up (Wash & Extract) E->F If complete G 7. Dry Organic Layer (Na₂SO₄) F->G H 8. Remove Solvent (Rotovap) G->H I 9. Recrystallize (Hot Ethanol) H->I J 10. Isolate & Dry Product I->J K 11. Characterize Product (NMR, IR, MS, MP) J->K

Caption: Experimental workflow for synthesis and purification.

Characterization of the Final Product

To confirm the identity and purity of the synthesized 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide, the following analytical techniques are recommended:

  • ¹H NMR: The spectrum should show characteristic signals for the ethyl group protons, the aromatic protons of the carbazole ring, a singlet for the methylene protons (–CH₂Cl), and a broad singlet for the amide proton (–NH–).

  • FT-IR: Look for characteristic absorption bands, including an N-H stretch (around 3300-3400 cm⁻¹) and a strong amide C=O (carbonyl) stretch (around 1670-1690 cm⁻¹).

  • Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of C₁₆H₁₅ClN₂O (286.76 g/mol ).[15] The characteristic isotopic pattern for a chlorine-containing compound (M and M+2 peaks in an approximate 3:1 ratio) should be visible.

  • Melting Point (MP): A sharp melting point range indicates high purity.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low or No Yield 1. Wet reagents or glassware.1. Ensure all glassware is oven-dried. Use anhydrous solvents.
2. Insufficient base.2. Use at least 1.1-1.2 equivalents of base to neutralize all generated HCl.
3. Deactivated starting amine (protonated).3. Ensure base is added before the chloroacetyl chloride.
Impure Product 1. Incomplete reaction.1. Extend reaction time and monitor carefully by TLC.
2. Insufficient washing during work-up.2. Perform all washing steps thoroughly to remove byproducts and unreacted starting materials.
3. Inefficient recrystallization.3. Use a minimal amount of hot solvent; ensure slow cooling for better crystal formation.
Reaction is Uncontrolled (Violent) 1. Chloroacetyl chloride added too quickly.1. Add the reagent very slowly (dropwise) while maintaining cooling in an ice bath.
2. Reaction performed at too high a concentration.2. Ensure adequate solvent volume is used.

Conclusion

This application note details a robust and validated protocol for the chloroacetylation of 9-ethyl-9H-carbazol-3-amine. By carefully controlling the reaction conditions, particularly temperature and moisture, and adhering to the stringent safety precautions outlined, researchers can reliably synthesize high-purity 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide. This key intermediate serves as a valuable platform for the development of novel compounds in pharmaceutical and materials science research.

References

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 8588, 3-Amino-9-ethylcarbazole. Retrieved from [Link]

  • Loba Chemie. (n.d.). Material Safety Data Sheet - Chloroacetyl chloride. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazard Summary: Chloroacetyl Chloride. Retrieved from [Link]

  • International Programme on Chemical Safety. (n.d.). ICSC 0845 - Chloroacetyl Chloride. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 62130, 9H-Carbazol-3-amine, 9-ethyl-, hydrochloride (1:1). Retrieved from [Link]

  • Gunda, P., et al. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 194(2), 163-172. Retrieved from [Link]

  • Kumar, S., et al. (2021). Design, Synthesis and Biological Screening of Novel Carbazole Tethered Oxyethylamino Derivatives as Antimicrobial Agent. Indian Journal of Pharmaceutical Education and Research, 55(2), 527-536. Retrieved from [Link]

  • Al-Harrasi, A., et al. (2022). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents: Combined Wet/Dry Approach Targeting Main Protease (M pro ), Spike Glycoprotein and RdRp. Molecules, 27(21), 7489. Retrieved from [Link]

  • Naik, N., & NAIK, H. B. (2010). Synthesis and evaluation of novel carbazole derivatives as free radical scavengers. Bulgarian Chemical Communications, 42(1), 40-45. Retrieved from [Link]

  • Gunda, P., & Thatipamula, S. (2019). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 194(10), 967-975. Retrieved from [Link]

  • Gunda, P., et al. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions. ResearchGate. Retrieved from [Link]

  • Singh, P., et al. (2014). Reaction of aryl amine with chloroacetyl chloride in the presence of DBU: a facile one-pot synthesis of N-substituted-2-chloroacetamides. ResearchGate. Retrieved from [Link]

  • Clark, J. (2015). Reaction between acyl chlorides and amines - addition/elimination. Chemguide. Retrieved from [Link]

  • Kumar, A., et al. (2014). Synthesis and evaluation of biological activity of some novel carbazole derivatives. Journal of Chemical and Pharmaceutical Research, 6(5), 1161-1167. Retrieved from [Link]

  • PubChemLite. (n.d.). 2-chloro-n-(9-ethyl-9h-carbazol-3-yl)acetamide. Retrieved from [Link]

Sources

Application

Microwave-assisted synthesis involving 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

Executive Summary & Strategic Value This technical guide details the microwave-assisted synthesis (MAS) protocols involving 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (referred to herein as Compound A ). Compound A s...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Value

This technical guide details the microwave-assisted synthesis (MAS) protocols involving 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (referred to herein as Compound A ).

Compound A serves as a critical electrophilic "linchpin" in medicinal chemistry. Its carbazole core confers intrinsic fluorescent and bioactive properties (antioxidant, anticancer), while the


-chloroacetamide tail provides a highly reactive site for 

derivatization.

Why Microwave? Conventional heating for these substitutions often requires 6–12 hours of reflux in toxic solvents (e.g., benzene/toluene) with moderate yields (60–70%). The protocols defined below utilize microwave irradiation to:

  • Accelerate Reaction Kinetics: Reduce synthesis time to <20 minutes.

  • Enhance Yields: consistently achieving >85% purity.

  • Green Chemistry Compliance: Enable the use of benign polar solvents (EtOH, PEG) or solvent-free conditions.

Chemical Foundation & Mechanism

The Electrophilic Linchpin

The reactivity of Compound A is driven by the dipole moment of the C-Cl bond, enhanced by the adjacent carbonyl group. This makes the methylene carbon highly susceptible to nucleophilic attack.

Reaction Class: Bimolecular Nucleophilic Substitution (


).
Mechanism:  The nucleophile (amine, thiol, or phenoxide) attacks the 

-carbon, displacing the chloride ion. Microwave irradiation provides rapid dielectric heating, directly coupling with the polar transition state, thereby lowering the activation energy barrier (

).
Pathway Visualization

The following diagram illustrates the workflow from the precursor (3-amino-9-ethylcarbazole) to the generation of a bioactive library.

CarbazoleSynthesis Precursor 3-Amino-9-ethylcarbazole Intermediate Compound A (Chloroacetamide Linchpin) Precursor->Intermediate Acylation (0°C, DCM) Reagent Chloroacetyl Chloride Reagent->Intermediate MW_Reactor Microwave Reactor (80-100°C, 10-20 min) Intermediate->MW_Reactor Electrophile Nucleophiles Nucleophiles: 1. Sec. Amines (Morpholine) 2. Thiols (Mercaptans) 3. Triazoles Nucleophiles->MW_Reactor Nucleophile Product Bioactive Library (>85% Yield) MW_Reactor->Product S_N2 Substitution

Figure 1: Synthetic workflow transforming the amino-carbazole precursor into a diverse library via the chloroacetamide intermediate.

Experimental Protocols

Protocol 1: Synthesis of the Linchpin (Compound A)

Note: While this step is often performed via conventional cooling, it is the prerequisite for the MW workflow.

Reagents:

  • 3-Amino-9-ethylcarbazole (1.0 equiv)

  • Chloroacetyl chloride (1.2 equiv)

  • Triethylamine (

    
    ) (1.5 equiv)
    
  • Dichloromethane (DCM) (anhydrous)

Procedure:

  • Dissolution: Dissolve 3-amino-9-ethylcarbazole (2.1 g, 10 mmol) in 20 mL anhydrous DCM in a round-bottom flask. Add

    
     (2.1 mL).
    
  • Acylation: Cool the solution to 0–5°C (ice bath). Add chloroacetyl chloride (0.95 mL) dropwise over 30 minutes. Caution: Exothermic.

  • Stirring: Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Work-up: Wash with water (

    
     mL), 5% 
    
    
    
    , and brine. Dry over
    
    
    .[1]
  • Isolation: Evaporate solvent. Recrystallize from Ethanol/Hexane to yield Compound A as off-white needles.

    • Target Yield: ~90%

    • Melting Point: 133–135°C[2]

Protocol 2: Microwave-Assisted Library Generation

Core Application: Rapid derivatization with morpholine (Model Reaction).

Equipment: Single-mode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave).

Reagents:

  • Compound A (286 mg, 1.0 mmol)

  • Morpholine (1.2 mmol)

  • Potassium Carbonate (

    
    ) (1.5 mmol)
    
  • Solvent: DMF (3 mL) or Ethanol (5 mL)

Step-by-Step Methodology:

  • Loading: In a 10 mL microwave process vial, charge Compound A ,

    
    , and the magnetic stir bar.
    
  • Solvation: Add DMF (or EtOH) and the nucleophile (morpholine). Cap the vial with a PTFE/silicone septum.

  • Irradiation Parameters:

    • Mode: Dynamic (Temperature Control)

    • Temperature: 90°C

    • Hold Time: 10 minutes

    • Pressure Limit: 250 psi

    • Power: Max 150W (System will modulate to maintain 90°C).

  • Cooling: Use compressed air cooling to drop temperature to <40°C.

  • Purification: Pour reaction mixture into ice-cold water (20 mL). The product usually precipitates. Filter, wash with water, and dry.

    • Alternative: If no precipitate, extract with Ethyl Acetate.[3]

Data Analysis & Optimization

Comparative Efficiency: MW vs. Conventional

The following data highlights the efficiency gains when synthesizing N-(9-ethyl-9H-carbazol-3-yl)-2-morpholinoacetamide.

ParameterConventional Heating (Reflux)Microwave Irradiation (MW)Improvement Factor
Solvent Toluene / BenzeneEthanol / DMFGreener
Temperature 110°C90°CEnergy Efficient
Time 8 Hours10 Minutes48x Faster
Yield 65%92%+27%
Work-up Column Chromatography often req.Simple FiltrationStreamlined
Solvent Selection Guide for MW

Microwave heating relies on the loss tangent (


)  of the solvent—its ability to convert microwave energy into heat.
  • DMF (

    
    ):  Excellent coupler. Reaches 90°C in <30 seconds. Ideal for poorly soluble nucleophiles.
    
  • Ethanol (

    
    ):  Strong coupler. Green solvent choice.[4] Recommended for scale-up.
    
  • Toluene (

    
    ):  Poor coupler. Avoid unless using a "doping" agent (ionic liquid).
    

Biological Relevance (The "Why")

Derivatives synthesized from Compound A via this protocol have demonstrated significant biological activities in recent screenings:

  • Anti-SARS-CoV-2: Benzofuran-tethered derivatives showed high binding affinity to the main protease (

    
    ), with binding energies up to -8.92 Kcal/mol [1].[5]
    
  • Anticancer: Carbazole acetamides induce apoptosis in melanoma cells by reactivating the p53 pathway [2].

  • Antioxidant: Phenolic derivatives synthesized via this route exhibit radical scavenging activity comparable to Vitamin E [3].

References

  • Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents. International Journal of Molecular Sciences, 2024.[5]

  • A carbazole compound, 9-ethyl-9H-carbazole-3-carbaldehyde, plays an antitumor function through reactivation of the p53 pathway. Scientific Reports, 2018.

  • Synthesis and evaluation of novel carbazole derivatives as free radical scavengers. Bulgarian Chemical Communications, 2013.

  • Microwave-assisted synthesis, molecular docking studies of 1,2,3-triazole-based carbazole derivatives. RSC Advances, 2022.

  • Progress in the chemistry of 3-amino-9-ethylcarbazole. Turkish Journal of Chemistry, 2019.[6]

Sources

Method

Application Note: Recrystallization Solvents for Purifying 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

Executive Summary The purification of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a critical step in the synthesis of carbazole-based fluorophores, pharmaceutical intermediates, and optoelectronic materials. This c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The purification of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a critical step in the synthesis of carbazole-based fluorophores, pharmaceutical intermediates, and optoelectronic materials. This compound combines a hydrophobic, planar carbazole core with a reactive, polar chloroacetamide tail. This duality creates a solubility profile that challenges standard purification methods.

This guide provides a validated protocol for recrystallization, focusing on solvent systems that balance the solubilization of the aromatic core with the exclusion of polar impurities (e.g., chloroacetic acid, amine salts) and non-polar byproducts (e.g., bis-acylated species).

Key Recommendation: Ethanol (EtOH) is the primary solvent of choice, offering the highest recovery yields and crystal quality. Toluene or Ethanol/DCM mixtures serve as secondary alternatives for stubborn residues.

Chemical Profile & Solubility Analysis

To design an effective recrystallization strategy, one must understand the competing forces within the molecule:

Molecular FeaturePropertyImpact on Solubility
9-Ethyl-9H-carbazole Core Hydrophobic, Planar, AromaticHigh solubility in aromatics (Toluene, Chlorobenzene) and chlorinated solvents (DCM, CHCl₃). Low solubility in water.[1]
Acetamide Linker Polar, H-bond Donor/AcceptorIncreases solubility in polar aprotic solvents (DMSO, DMF) and alcohols (Ethanol, Methanol).
Chloroalkyl Group Electrophilic, Moderately PolarEnhances solubility in esters (Ethyl Acetate) and ketones (Acetone).
Impurity Profile

Common impurities arising from the acylation of 3-amino-9-ethylcarbazole include:

  • 3-Amino-9-ethylcarbazole (Starting Material): More basic, soluble in acidic aqueous media.

  • Chloroacetic Acid: Hydrolysis byproduct, highly soluble in water/alcohols.

  • Colored Oxidation Products: Quinone-like species, often require hot filtration or charcoal treatment.

Solvent Selection Strategy

The following table summarizes the solvent screening results for this specific class of carbazole amides.

Table 1: Solvent Performance Matrix

Solvent SystemDissolution (Hot)Crystallization (Cold)Impurity RejectionRating
Ethanol (95% or Absolute) Excellent Excellent High ★★★★★ (Primary)
Toluene GoodModerateMedium★★★★☆ (Secondary)
Acetone HighLow (Too soluble)Low★★☆☆☆
DCM / Hexane (1:4) HighGoodMedium★★★☆☆
Ethyl Acetate ModeratePoor (Oiling risk)Medium★★☆☆☆
Water InsolubleInsolubleN/A(Anti-solvent only)
Mechanistic Insight: Why Ethanol?

Ethanol acts as the "Goldilocks" solvent for this substrate. The carbazole ring is sufficiently soluble in boiling ethanol due to thermal energy overcoming pi-stacking interactions. Upon cooling, the hydrophobic effect dominates, forcing the planar molecules to stack and crystallize out, while the polar impurities (like chloroacetic acid) remain hydrogen-bonded to the ethanol in the mother liquor.

Experimental Protocols

Protocol A: Standard Recrystallization from Ethanol (Recommended)

Objective: Purification of crude 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide (>90% initial purity).

Safety Warning: The chloroacetamide moiety is a potent alkylating agent. Wear gloves, goggles, and work in a fume hood to avoid sensitization.

Materials:

  • Crude Product[1][2][3][4][5][6]

  • Ethanol (Absolute or 95%)

  • Activated Charcoal (optional, for colored impurities)

  • Celite 545 (for hot filtration)

Step-by-Step Procedure:

  • Saturation: Place 5.0 g of crude solid in a 100 mL Erlenmeyer flask. Add 20 mL of Ethanol.

  • Heating: Heat the mixture to reflux (approx. 78°C) with magnetic stirring.

  • Titration: If the solid does not dissolve completely, add hot Ethanol in 2 mL increments. Note: Do not exceed 50 mL total volume. If insoluble material remains after 50 mL, it is likely inorganic salts or polymer.

  • Hot Filtration (Critical):

    • If the solution is dark/colored, add 0.1 g activated charcoal and reflux for 5 mins.

    • Filter the boiling solution through a pre-warmed funnel (or Celite pad) to remove charcoal and insolubles.

  • Nucleation: Allow the filtrate to cool slowly to room temperature on a cork ring (insulation prevents "crashing out" which traps impurities).

  • Crystallization: Once room temperature is reached, place the flask in an ice bath (0-4°C) for 1 hour.

  • Isolation: Filter the crystals using a Buchner funnel.

  • Washing: Wash the filter cake with cold Ethanol (2 x 5 mL).

  • Drying: Dry under vacuum at 40°C for 4 hours.

Protocol B: Binary Solvent System (Ethanol/Toluene)

Objective: For crude material with low solubility in pure ethanol or high aromatic impurity content.

  • Dissolve the crude material in the minimum amount of boiling Toluene .

  • Once dissolved, remove from heat.

  • Immediately add hot Ethanol dropwise until the solution becomes slightly turbid (cloud point).

  • Add 1-2 drops of Toluene to clear the solution.

  • Allow to cool slowly. The Ethanol acts as an anti-solvent for the aromatic impurities, while the Toluene keeps the carbazole in solution long enough to form ordered crystals.

Process Visualization

Figure 1: Solvent Selection Decision Matrix

SolventSelection Start Start: Crude Material Analysis SolubilityCheck Check Solubility in Boiling Ethanol Start->SolubilityCheck Soluble Fully Soluble SolubilityCheck->Soluble Yes Insoluble Partially/Insoluble SolubilityCheck->Insoluble No EthanolProtocol Proceed to Protocol A (Pure Ethanol) Soluble->EthanolProtocol TolueneCheck Check Solubility in Boiling Toluene Insoluble->TolueneCheck BinarySystem Proceed to Protocol B (Toluene/Ethanol) TolueneCheck->BinarySystem Soluble DCMSystem Use DCM/Hexane System (For highly lipophilic impurities) TolueneCheck->DCMSystem Insoluble

Caption: Decision tree for selecting the optimal solvent system based on crude material solubility.

Figure 2: Recrystallization Workflow

RecrystallizationFlow Dissolve 1. Dissolution (Reflux T) HotFilter 2. Hot Filtration (Remove Insolubles) Dissolve->HotFilter Remove Salts/Charcoal SlowCool 3. Slow Cooling (RT -> 4°C) HotFilter->SlowCool Induce Nucleation Filter 4. Vacuum Filtration (Separate Crystals) SlowCool->Filter Collect Solid Wash 5. Wash (Cold Solvent) Filter->Wash Remove Mother Liquor Dry 6. Dry (Vacuum/Desiccator) Wash->Dry Final Product

Caption: Validated workflow for the purification of carbazole acetamides.

Troubleshooting & Optimization

ObservationDiagnosisCorrective Action
Oiling Out Solution cooled too fast or solvent is too polar.Re-heat to dissolve.[1][2][7] Add a seed crystal.[2] Add 10% more solvent. Cool more slowly.
Low Yield Too much solvent used (product remains in mother liquor).[2]Concentrate the mother liquor by rotary evaporation to 50% volume and cool again (Second Crop).
Colored Crystals Chromophores trapped in crystal lattice.Re-dissolve in Ethanol, treat with activated charcoal, and perform hot filtration.
Melting Point Depression Presence of solvent or starting amine.[1][5]Ensure thorough drying (solvent trap). Check TLC against starting material (3-amino-9-ethylcarbazole).

References

  • Synthesis and Biological Evaluation of Novel Carbazole Derivatives. Royal Society of Chemistry (RSC) Advances. (Discusses recrystallization of carbazole amides from ethanol).

  • Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide Derivatives. MDPI Molecules. (Specific reference to the synthesis and purification of the target compound).

  • PubChem Compound Summary: 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide. National Center for Biotechnology Information. (Physical property data).

  • Vogel's Textbook of Practical Organic Chemistry. Pearson Education. (General authoritative guide on recrystallization techniques for aromatic amides).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

Case ID: CARB-ACYL-003 Status: Active Topic: Yield Optimization & Troubleshooting Assigned Specialist: Senior Application Scientist[1] Executive Summary & Reaction Overview User Query: "My yields are inconsistent (40-60%...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: CARB-ACYL-003 Status: Active Topic: Yield Optimization & Troubleshooting Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Reaction Overview

User Query: "My yields are inconsistent (40-60%), and I am observing a persistent impurity just below the product spot on TLC. How do I stabilize the synthesis of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide?"

Technical Diagnosis: The synthesis involves the N-acylation of 3-amino-9-ethylcarbazole with chloroacetyl chloride.[1] While kinetically favored, this reaction suffers from two primary failure modes:[1][2]

  • Competitive Alkylation (Dimerization): The starting amine acts as a nucleophile toward the alkyl chloride of the product, forming a "dimer" impurity.[1][2]

  • Hydrolysis: The acyl chloride reagent is highly moisture-sensitive, leading to stoichiometric imbalance and incomplete conversion.[1]

The following guide provides a self-validating protocol and a troubleshooting logic tree to elevate yields to the 85-95% range .

The "Gold Standard" Protocol

Do not rely on generic acylation methods. This protocol is optimized specifically for the electron-rich carbazole system.[1]

Reagents & Stoichiometry
ComponentEquiv.RoleCritical Note
3-Amino-9-ethylcarbazole 1.0SubstrateMust be dry.[1] Purity >98% recommended.
Chloroacetyl Chloride 1.2 - 1.5ReagentExcess is vital to prevent dimerization.[1]
Triethylamine (TEA) 1.5 - 2.0BaseScavenges HCl.[1] Must be anhydrous.[1]
DCM (Dichloromethane) SolventMediumAnhydrous required.[1][2]
Step-by-Step Methodology

Step 1: Preparation (The "Cold Start")

  • Dissolve 1.0 eq of 3-amino-9-ethylcarbazole in anhydrous DCM (0.1 M concentration).

  • Add 1.5 eq of TEA.[1]

  • CRITICAL: Cool the mixture to 0°C in an ice bath. Why? Low temperature suppresses the slower alkylation side reaction.

Step 2: Controlled Addition

  • Dilute chloroacetyl chloride (1.2 eq) in a small volume of DCM.

  • Add this solution dropwise over 15–20 minutes.

  • Visual Check: Fuming may occur; ensure the internal temperature does not exceed 5°C.[1]

Step 3: Reaction & Monitoring

  • Allow the reaction to warm to Room Temperature (RT) naturally.[1][2]

  • Stir for 3–6 hours.

  • TLC Check: (Eluent: 30% EtOAc/Hexane).[1][2][3]

    • Product:

      
      [1]
      
    • Impurity (Dimer):

      
       (Often closely trailing).[1][2]
      

Step 4: Workup (The "Precipitation Trick")

  • Standard: Wash organic layer with water, saturated

    
    , and brine.[1][2] Dry over 
    
    
    
    and concentrate.
  • High Purity Alternative: Pour the reaction mixture into ice-cold water with vigorous stirring. The product often precipitates as a solid, while the hydrochloride salts and excess acid remain in the water.[2] Filter and wash with cold water.[1]

Mechanism & Failure Modes (Visualization)

Understanding why the reaction fails is the key to fixing it. The diagram below illustrates the competition between the desired Acylation (Path A) and the yield-killing Alkylation (Path B).

ReactionPathways Start 3-Amino-9-ethylcarbazole (Nucleophile) Intermediate Tetrahedral Intermediate Start->Intermediate Attacks Carbonyl (Fast, 0°C) Reagent Chloroacetyl Chloride (Electrophile) Reagent->Intermediate Product TARGET PRODUCT (Acylation) Intermediate->Product -HCl (Base scavenges) Impurity DIMER IMPURITY (Alkylation) Product->Impurity Path B: Unwanted Side Reaction (Occurs if Temp > RT or Amine Excess) SideReagent Excess Amine (If Reagent < 1.0 eq) SideReagent->Impurity Attacks Alkyl Chloride (Slow)

Figure 1: Reaction Competition Pathway. Path A (Green) is the desired kinetic product.[1][2] Path B (Red) leads to the "Dimer" impurity if the amine is in excess or temperature is uncontrolled.[2]

Troubleshooting Guide

Issue 1: The "Double Spot" (Dimer Formation)

Symptom: TLC shows a major spot for the product and a significant spot just below it.[1][2]

  • Cause: You likely have unreacted amine remaining which is attacking your formed product.[1] This happens if the acyl chloride was hydrolyzed by moisture or if you didn't add enough excess.[1]

  • Solution:

    • Ensure Chloroacetyl chloride is fresh (it degrades to chloroacetic acid over time).[1][2]

    • Increase reagent stoichiometry to 1.5 eq .

    • Do not heat the reaction above RT.

Issue 2: Low Yield (<50%)

Symptom: Starting material remains, but adding more reagent doesn't help.[1][2]

  • Cause: The HCl generated is protonating your amine, rendering it non-nucleophilic (forming the ammonium salt).[2]

  • Solution:

    • Check your Base (TEA).[1][2] Is it anhydrous?

    • Switch Bases: Try DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in THF. DBU is a stronger base and often drives this specific amidation to >90% yield by effectively preventing salt formation [1].[1]

Issue 3: Product is an Oil/Sticky Solid

Symptom: Difficulty crystallizing the final compound.

  • Cause: Residual DMF (if used) or oligomers.[1][2]

  • Solution:

    • Dissolve the crude oil in a minimum amount of hot Ethanol.[1]

    • Cool slowly to 4°C.

    • If that fails, use column chromatography: Gradient 10%

      
       40% EtOAc in Hexane .
      

Workflow Decision Tree

Use this logic flow to determine the correct workup procedure for your specific batch.

WorkupLogic Start Reaction Complete (TLC Check) PrecipCheck Did solid precipitate upon water addition? Start->PrecipCheck YesPrecip Filter Solid PrecipCheck->YesPrecip Yes NoPrecip Extract w/ DCM PrecipCheck->NoPrecip No (Oily) PurityCheck TLC Purity > 95%? YesPrecip->PurityCheck Wash Wash: Water -> NaHCO3 -> Brine NoPrecip->Wash Wash->PurityCheck Recryst Recrystallize (Ethanol) PurityCheck->Recryst Yes Column Flash Column (Hexane/EtOAc) PurityCheck->Column No (Impurity Present) Final Pure Product (Yellow/White Solid) Recryst->Final Column->Final

Figure 2: Purification Logic Tree.[1] Follow the path based on the physical state of your crude mixture.

Frequently Asked Questions (FAQ)

Q: Can I use Pyridine instead of TEA? A: Yes. Pyridine can act as both solvent and base.[1] However, removing pyridine requires acidic washes (1M HCl) during workup, which can sometimes trap the product or complicate the process if the product is acid-sensitive.[2] TEA/DCM is generally easier to work up.[1]

Q: Why is my product turning pink/red? A: Carbazole derivatives are prone to oxidation, especially in solution under light.[1][2]

  • Fix: Wrap your flask in aluminum foil during the reaction.[1] Store the final solid in the dark at 4°C.

Q: Is the product stable in water? A: The amide bond is stable, but the terminal alkyl chloride (


) is susceptible to hydrolysis over long periods in aqueous basic conditions. Do not leave the product in basic workup solutions (

) for prolonged periods.[1][2]

References

  • Sphinxsai. (2014).[1][2] A facile amidation of chloroacetyl chloride using DBU.[1][4][5] Retrieved from [Link]

  • TÜBİTAK Academic Journals. (2019). Progress in the chemistry of 3-amino-9-ethylcarbazole.[1][6][7][8][9] Retrieved from [Link][1][2]

  • PubChem. (2025).[1][2] 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide Compound Summary. Retrieved from [Link][1][2]

  • Royal Society of Chemistry. (2015). Supporting Information: Synthesis of carbazole acetamide derivatives. Retrieved from [Link][1][2]

Sources

Optimization

Technical Support Center: Troubleshooting Solubility of Carbazole Acetamides

Introduction: The "Brick Dust" Challenge Welcome to the technical support hub. If you are working with carbazole acetamides—common scaffolds in neuroprotective and anti-cancer drug discovery—you are likely encountering a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Brick Dust" Challenge

Welcome to the technical support hub. If you are working with carbazole acetamides—common scaffolds in neuroprotective and anti-cancer drug discovery—you are likely encountering a phenomenon known as "brick dust" insolubility.

These compounds possess a rigid, planar tricyclic core (carbazole) linked to an amide. While this structure is excellent for intercalating into DNA or binding flat hydrophobic pockets, it creates high crystal lattice energy due to strong


-

stacking and intermolecular hydrogen bonding.

This guide provides a root-cause analysis and actionable protocols to solubilize these difficult molecules without compromising biological assay integrity.

Part 1: Diagnostic & Immediate Troubleshooting

Q1: Why does my compound precipitate immediately upon addition to PBS/Media, even though the DMSO stock is clear?

Diagnosis: You are experiencing Solvent Shock . Carbazole acetamides are highly lipophilic (High LogP). When a concentrated DMSO stock (e.g., 10 mM) is introduced directly into a highly polar aqueous buffer, the local solvent environment changes too rapidly. The compound molecules aggregate and crystallize before they can disperse.

The Fix: Intermediate Dilution Step Do not pipette 1 µL of 10 mM stock directly into 1 mL of buffer. Instead, use a "stepping stone" approach to lower the kinetic barrier.

  • Prepare an Intermediate Stock: Dilute your 100% DMSO stock into a 50:50 DMSO:Water (or DMSO:PBS) mixture first.

    • Note: If precipitation occurs here, your compound is extremely insoluble; move to Part 2 (Cyclodextrins) .

  • Final Dilution: Pipette from the Intermediate Stock into the final assay buffer.

Q2: I tried pH adjustment, but the solubility didn't improve. Why?

Expert Insight: Unlike many alkaloids, the nitrogen in the carbazole ring is not basic ; its lone pair is delocalized into the aromatic system (


 hybridized). Similarly, the acetamide nitrogen is non-ionizable under physiological conditions.
  • Verdict: Unless your specific derivative has a distinct ionizable side chain (e.g., a terminal amine or carboxylic acid), adjusting pH between 4.0 and 8.0 will have zero effect on solubility and may only damage your cells or proteins. Focus on cosolvents and surfactants instead.

Q3: My compound looks soluble, but my IC50 data is erratic. What is happening?

Diagnosis: You likely have Colloidal Aggregation . Carbazoles are notorious for forming promiscuous aggregates (PAINS - Pan-Assay Interference Compounds) at micromolar concentrations. These sub-visible colloids sequester enzymes, leading to false positives.

Validation Protocol:

  • Centrifugation Test: Spin your "soluble" working solution at 15,000 x g for 20 minutes. Measure the concentration of the supernatant via UV-Vis. If it drops significantly compared to the pre-spin sample, you have aggregates.

  • Detergent Challenge: Add 0.01% Triton X-100 or Tween-80. If the IC50 shifts dramatically (e.g., from 1 µM to >50 µM), the original activity was an artifact of aggregation.

Part 2: Advanced Solubilization Strategies

When simple cosolvents (DMSO/Ethanol) fail, we must disrupt the intermolecular forces holding the crystal lattice together.

Strategy A: Cyclodextrin Complexation (Gold Standard)

For carbazole derivatives, Hydroxypropyl-


-Cyclodextrin (HP-

-CD)
is the superior excipient. The hydrophobic carbazole core fits snugly into the

-CD cavity, while the hydroxyl groups on the exterior ensure water solubility.

Protocol: HP-


-CD Formulation 
  • Prepare a 20% (w/v) HP-

    
    -CD  stock solution in your assay buffer (e.g., PBS). Filter sterilize (0.22 µm).
    
  • Dissolve your compound in 100% DMSO (e.g., 10 mM).

  • Add the DMSO stock to the HP-

    
    -CD solution with vigorous vortexing .
    
    • Target: Final DMSO concentration < 1%.[1]

  • Incubate: Shake at 37°C for 30 minutes to allow equilibrium complexation.

Strategy B: Non-Ionic Surfactants

If Cyclodextrins are incompatible with your assay target, use non-ionic surfactants to lower surface tension and prevent nucleation.

  • Pluronic F-127 (0.05% - 0.1%): Excellent for cell-based assays; low cytotoxicity.

  • Tween 80 (0.01%): Good for biochemical assays; may lyse cells at higher concentrations.

Part 3: Decision Logic & Workflows

Visualizing the Troubleshooting Logic

Use this decision tree to select the correct solubilization method based on your observation.

Solubility_Troubleshooting Start Compound Precipitates in Buffer Check_DMSO Is Final DMSO > 1%? Start->Check_DMSO Reduce_DMSO Reduce DMSO (Toxic to Cells) Check_DMSO->Reduce_DMSO Yes Check_Structure Check Structure: Ionizable Groups? Check_DMSO->Check_Structure No PH_Adjust Adjust pH (Acid/Base) Check_Structure->PH_Adjust Yes (Amine/Acid) Cosolvent_Strategy Try Step-wise Dilution (Intermediate Stock) Check_Structure->Cosolvent_Strategy No (Neutral) Still_Precipitates Still Precipitates? Cosolvent_Strategy->Still_Precipitates Advanced_Formulation Advanced Formulation Still_Precipitates->Advanced_Formulation Yes Cyclodextrin Add HP-β-Cyclodextrin (Host-Guest Complex) Advanced_Formulation->Cyclodextrin Preferred Surfactant Add Pluronic F-127 (Micellar Solubilization) Advanced_Formulation->Surfactant Alternative

Caption: Decision tree for troubleshooting carbazole acetamide solubility in aqueous environments.

Part 4: Standardized Protocols

Protocol 1: Kinetic Solubility Screen via Nephelometry

Purpose: To determine the maximum concentration at which your compound remains soluble for the duration of a biological assay (e.g., 2 hours).

Materials:

  • Compound Stock (10 mM in DMSO)[2]

  • Assay Buffer (PBS, pH 7.4)

  • 96-well clear plate

  • Nephelometer or Plate Reader (Absorbance at 620 nm)

Step-by-Step:

  • Preparation: Prepare a serial dilution of your compound in 100% DMSO first (e.g., 10 mM down to 0.1 mM).

  • Transfer: Transfer 2 µL of each DMSO dilution into 198 µL of Assay Buffer (1% final DMSO).

  • Mixing: Mix immediately. Do not allow the droplet to sit on the surface.

  • Incubation: Incubate at room temperature for 90 minutes (or assay duration).

  • Readout: Measure Absorbance at 620 nm (turbidity).

  • Analysis:

    • Define "Solubility Limit" as the concentration where OD620 > (Mean of DMSO Blanks + 3 Standard Deviations).

Protocol 2: Thermodynamic Solubility (Shake-Flask)

Purpose: To determine the absolute solubility limit at equilibrium (for formulation).

ParameterSpecification
Solid Input Excess solid (visible powder) required
Media PBS pH 7.4 or Cell Media
Incubation 24 - 48 hours at 25°C or 37°C
Agitation Rotary shaker (avoid magnetic stir bars as they grind crystals)
Separation Filtration (PVDF 0.22 µm) or Centrifugation (15,000g)
Quantification HPLC-UV or LC-MS/MS of the supernatant

Part 5: Comparison of Solubilizing Agents

Use this table to select the right additive for your specific assay type.

AdditiveRecommended Conc.MechanismAssay CompatibilityNotes
DMSO 0.1% - 1.0%CosolventHighToxic to cells >1%. Causes "solvent shock" if added too fast.[3]
HP-β-CD 5% - 20% (w/v)Inclusion ComplexVery HighBest for Carbazoles. Biologically inert. Can extract cholesterol from membranes at high conc.
Pluronic F-127 0.05% - 0.1%SurfactantHighPrevents non-specific binding to plastics.
Tween 80 0.01%SurfactantLow-MediumCan cause cell lysis. Good for enzymatic assays.
PEG 400 1% - 5%CosolventMediumHigh viscosity can interfere with pipetting.

References

  • Di, L., & Kerns, E. H. (2016). Drug-like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard text on physicochemical properties and solubility assays).

  • Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[4] Advanced Drug Delivery Reviews, 59(7), 645-666. (Authoritative review on using cyclodextrins for lipophilic drugs).

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.

  • BenchChem Technical Support. (2025). Managing Low Aqueous Solubility of Hydrophobic Compounds in Biological Assays. (General guidelines for DMSO and buffer handling).

  • Glomme, A., März, J., & Dressman, J. B. (2005). Comparison of a miniaturized shake-flask solubility method with automated potentiometric acid/base titrations and calculated solubilities. Journal of Pharmaceutical Sciences, 94(1), 1-16.

Sources

Troubleshooting

Technical Support Center: Purification of Chloroacetylated Carbazole Intermediates

As a Senior Application Scientist, I've designed this technical support guide to provide targeted solutions for researchers, scientists, and drug development professionals facing challenges with the removal of unreacted...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, I've designed this technical support guide to provide targeted solutions for researchers, scientists, and drug development professionals facing challenges with the removal of unreacted chloroacetyl chloride from carbazole intermediates. This guide is structured to offer not just procedural steps, but also the underlying scientific rationale to empower you in your experimental work.

The chloroacetylation of carbazoles is a fundamental transformation in the synthesis of many biologically active molecules. However, the high reactivity of chloroacetyl chloride often leads to its presence as a persistent impurity in the crude product.[1][2][3] Its removal is critical, as residual acyl chloride can interfere with subsequent reaction steps and compromise the purity of the final compound. This guide provides a comprehensive troubleshooting framework and frequently asked questions to address common issues encountered during the purification process.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the work-up and purification of your chloroacetylated carbazole intermediate.

Issue 1: Persistent Odor of HCl and Acrid Smell in the Crude Product After Initial Work-up

  • Probable Cause: Incomplete quenching of unreacted chloroacetyl chloride. Chloroacetyl chloride reacts violently with water to produce hydrochloric acid (HCl) and chloroacetic acid, both of which are corrosive and can interfere with downstream applications.[4][5][6][7] The pungent, irritating odor is a strong indicator of residual acylating agent.[4][8]

  • Solution: A thorough quenching and washing protocol is essential.

    dot graph TD { A[Crude Reaction Mixture] --> B{Quenching}; B --> C[Aqueous Work-up]; C --> D{Phase Separation}; D --> E[Organic Layer]; D --> F[Aqueous Layer]; E --> G[Washing Steps]; G --> H[Drying]; H --> I[Solvent Removal]; I --> J[Purified Product]; subgraph "Protocol: Effective Quenching" B; C; D; E; F; G; H; I; end J; style B fill:#4285F4,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF style C fill:#F1F3F4,stroke:#333,stroke-width:1px,fontcolor:#202124 style D fill:#FBBC05,stroke:#333,stroke-width:2px,fontcolor:#202124 style G fill:#F1F3F4,stroke:#333,stroke-width:1px,fontcolor:#202124 style H fill:#F1F3F4,stroke:#333,stroke-width:1px,fontcolor:#202124 style I fill:#F1F3F4,stroke:#333,stroke-width:1px,fontcolor:#202124 style J fill:#34A853,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF } end_dot Caption: Workflow for quenching and initial purification.

    Experimental Protocol: Quenching and Aqueous Work-up

    • Initial Quench: Slowly and carefully pour the reaction mixture into a beaker containing ice-cold water or a dilute aqueous solution of a weak base like sodium bicarbonate. This should be done in a fume hood with appropriate personal protective equipment (PPE), as the reaction can be exothermic and release HCl gas.[9]

    • Neutralization: Stir the biphasic mixture vigorously for 15-30 minutes to ensure all the chloroacetyl chloride has hydrolyzed. If a weak base is used, continue stirring until gas evolution (CO2) ceases.

    • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) two to three times to recover all the product.

    • Washing: Combine the organic layers and wash sequentially with:

      • Saturated aqueous sodium bicarbonate solution to neutralize any remaining acidic byproducts.

      • Water to remove any remaining salts.

      • Brine (saturated aqueous NaCl) to facilitate the removal of water from the organic layer.

    • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and remove the solvent under reduced pressure.

Issue 2: Product "Oils Out" or Fails to Crystallize During Recrystallization

  • Probable Cause: This common issue can arise from several factors: the chosen solvent may not be optimal, the cooling rate might be too rapid, or the presence of impurities is inhibiting crystal lattice formation.[10]

  • Solution: A systematic approach to optimizing the recrystallization process is necessary.

    dot graph TD { A[Crude Product] --> B{Solvent Selection}; B --> C{Dissolution}; C --> D{Cooling}; D --> E{Crystallization}; B -- "Poor Solubility" --> F[Try Different Solvent]; D -- "Oiling Out" --> G[Re-heat & Add More Solvent]; G --> D; E --> H[Isolation of Crystals]; style B fill:#4285F4,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF style D fill:#EA4335,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF style G fill:#FBBC05,stroke:#333,stroke-width:2px,fontcolor:#202124 style E fill:#34A853,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF } end_dot Caption: Troubleshooting recrystallization.

    Experimental Protocol: Optimizing Recrystallization

    • Solvent Screening: Test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene) at room temperature and at their boiling points.[10] The ideal solvent will dissolve the compound when hot but not when cold.[11]

    • Slow Cooling: After dissolving the crude product in a minimal amount of the hot solvent, allow the solution to cool slowly to room temperature. Do not place it directly in an ice bath. Slow cooling encourages the formation of well-defined crystals.[10]

    • Inducing Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod at the meniscus or adding a seed crystal of the pure product.

    • Two-Solvent System: If a single solvent is not effective, a two-solvent system can be employed. Dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes turbid. Heat the mixture until it becomes clear again, and then cool slowly.[10]

Solvent SystemSuitability for N-Aryl CarbazolesReference
Ethanol/WaterOften effective for moderately polar compounds.[10]
Hexane/Ethyl AcetateGood for compounds of intermediate polarity.[12]
Dichloromethane/HexaneSuitable for a wide range of polarities.[13]

Issue 3: Product Streaking or Showing Poor Separation During Column Chromatography

  • Probable Cause: The nitrogen atom in the carbazole ring can interact with the acidic silanol groups on the surface of the silica gel, leading to poor separation and "tailing" of the product spot on a TLC plate and in the column.[14]

  • Solution: Modify the mobile phase or use an alternative stationary phase.

    Experimental Protocol: Column Chromatography of Carbazole Derivatives

    • Mobile Phase Modification: Add a small amount (0.1-1%) of a basic modifier, such as triethylamine (TEA) or pyridine, to your eluent system.[12][14] This will neutralize the acidic sites on the silica gel and improve the peak shape and separation.

    • Alternative Stationary Phase: If tailing persists, consider using a less acidic stationary phase like alumina.[14]

    • Gradient Elution: Start with a non-polar solvent system and gradually increase the polarity. This can help to effectively separate the desired product from more polar or less polar impurities.[12]

Frequently Asked Questions (FAQs)

Q1: How can I confirm that all the chloroacetyl chloride has been removed?

A1: While the absence of a pungent odor is a good initial indicator, analytical techniques are necessary for confirmation, especially in a drug development setting where trace impurities are a concern.[1][2]

  • Gas Chromatography (GC): A highly sensitive method for detecting volatile impurities like chloroacetyl chloride. Often, the chloroacetyl chloride is derivatized to a more stable compound, such as its methyl ester (methyl 2-chloroacetate), for easier analysis by GC-FID.[3][15]

  • High-Performance Liquid Chromatography (HPLC): HPLC methods can also be developed, sometimes involving derivatization to a UV-active or fluorescent compound to enhance detection limits.

  • ¹H NMR Spectroscopy: While less sensitive than GC or HPLC, the proton NMR spectrum of your purified product should be free of the characteristic singlet for the methylene protons of chloroacetyl chloride (around 4.5 ppm, though this can vary with the solvent).

Q2: What are the primary byproducts I should be aware of?

A2: Besides unreacted starting materials, the main byproducts arise from the reaction of chloroacetyl chloride with nucleophiles present in the reaction mixture.

  • Chloroacetic acid: Formed from the hydrolysis of chloroacetyl chloride by water.[7][16]

  • Chloroacetate esters: If an alcohol is used as a solvent or is present as an impurity, the corresponding ester can form.[2]

  • Diacylated products: In some cases, over-acylation of the carbazole ring can occur, leading to di-substituted impurities.

Q3: Is it possible to remove chloroacetyl chloride without an aqueous work-up?

A3: While an aqueous work-up is the most common and effective method, non-aqueous methods can be employed.

  • Scavenger Resins: Solid-phase scavenger resins with nucleophilic functional groups (e.g., amine-functionalized resins) can be added to the reaction mixture to bind with the excess chloroacetyl chloride. The resin is then simply filtered off.

  • Distillation: If the desired carbazole intermediate is significantly less volatile than chloroacetyl chloride (boiling point 105-106 °C), vacuum distillation could be an option, though this is less common for solid products.[8][17]

This guide is intended to provide a strong foundation for troubleshooting the removal of unreacted chloroacetyl chloride from your carbazole intermediates. As with any chemical process, careful planning, observation, and a systematic approach to problem-solving are key to success.

References

  • Sunrise Group.
  • BASF. Chloroacetyl chloride (ClCH2COCl) D 1 Information and recommendations for patients - Chemical Emergency Medical Guidelines.
  • Santa Cruz Biotechnology. Chloroacetyl chloride.
  • Wikipedia. Chloroacetyl chloride. [Link]

  • Wikipedia. Chloroacetic acid. [Link]

  • Organic Syntheses. Working with Hazardous Chemicals. [Link]

  • Morissette, M. F., et al. (2018). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. Journal of Pharmaceutical and Biomedical Analysis, 148, 93–99.
  • Klein, A. J., & Meisinger, J. (1986). Determination of chloroacetylchloride in air by high-performance liquid chromatography. OSTI.GOV. [Link]

  • Morissette, M. F., et al. (2018). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. Journal of Pharmaceutical and Biomedical Analysis, 148, 93–99.
  • Morissette, M. F., et al. (2018). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. PubMed, 148, 93–99. [Link]

  • Birudukota, S., et al. (2023). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in chlordiazepoxide hydrochloride drug substance. International Journal of Applied Pharmaceutics, 15(6), 133-140.
  • Patel, D. R., et al. (2012). Synthesis and evaluation of biological activity of some novel carbazole derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 245-248.
  • Royal Society of Chemistry. Supporting Information. [Link]

  • Sciencemadness.org. Problem using Chloroacetyl Chloride. [Link]

  • Chemistry LibreTexts. Recrystallization. [Link]

Sources

Optimization

Handling moisture sensitivity of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide precursors

Welcome to the technical support center for 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insight...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the handling of this moisture-sensitive precursor. By understanding the underlying chemical principles and adopting rigorous techniques, you can ensure the integrity of your material and the success of your downstream applications.

Introduction: The Challenge of Moisture Sensitivity

2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a key intermediate in the synthesis of various compounds, including novel PAX-4 activators and analogs of pharmacologically significant molecules like Rivaroxaban.[1][2] Its structure, featuring an α-chloro acetamide group, makes it susceptible to hydrolysis.[3][4] Exposure to atmospheric or solvent-borne moisture can lead to the nucleophilic substitution of the chlorine atom with a hydroxyl group, forming the corresponding hydroxyacetamide impurity. This degradation not only consumes the starting material but can also introduce impurities that complicate subsequent reaction pathways and purification processes.[5][6]

This guide provides a structured approach to mitigate these challenges through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Storage and Handling

Q1: What are the ideal long-term storage conditions for 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide?

A1: Proper storage is the first line of defense against hydrolysis. The compound should be stored in a cool, dry, and dark environment.[7] The recommended storage temperature is 2-8°C.[8] To rigorously exclude moisture, the material should be kept in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or dry nitrogen).[9][10] For optimal protection, storing the material inside a desiccator within a refrigerator or in a glovebox is highly recommended.[11][12]

Q2: I received the precursor in a standard screw-cap vial. Is this sufficient for storage?

A2: While suitable for short-term storage, a standard screw-cap vial may not provide a perfect long-term seal against moisture ingress. For extended storage, it is advisable to transfer the compound to a vial with a more robust seal, such as one with a PTFE-lined cap. Additionally, wrapping the cap threads with Parafilm can provide an extra barrier. For the highest level of protection, especially for valuable or reference-grade material, sealing the compound in a glass ampoule under an inert atmosphere is the gold standard.[13]

Q3: Can I weigh the compound on an open bench?

A3: It is strongly discouraged to weigh 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide on an open bench due to its sensitivity to atmospheric moisture.[9] The ideal method is to weigh the material inside a glovebox with a low-humidity atmosphere (<10% RH).[13] If a glovebox is unavailable, a dry, inert gas-flushed glove bag can be used. As a less ideal but manageable alternative, you can pre-weigh an empty, dry vial, quickly add the compound on the bench, seal the vial, and then re-weigh it to determine the mass by difference. This minimizes the exposure time to the atmosphere.

Reaction Setup and Execution

Q4: My reaction yield is consistently low, and I suspect precursor degradation. How can I set up my reaction to minimize moisture exposure?

A4: Low yields are a common consequence of moisture-induced degradation. Implementing anhydrous reaction techniques is critical. Here is a systematic approach:

  • Glassware Preparation: All glassware must be rigorously dried before use. Oven-drying at a minimum of 125°C overnight is recommended.[14] The hot glassware should then be assembled and allowed to cool under a stream of dry inert gas (argon or nitrogen) to prevent re-adsorption of atmospheric moisture.[14]

  • Inert Atmosphere: The reaction should be conducted under a positive pressure of an inert gas.[14] This can be achieved using a Schlenk line or a manifold connected to a bubbler to visualize the gas flow.[13][14] Before adding any reagents, the assembled apparatus should be purged by cycling between vacuum and the inert gas at least three times.[13]

  • Solvent and Reagent Purity: Use only anhydrous solvents. Commercially available anhydrous solvents in sealed bottles (e.g., Sure/Seal™) are recommended.[10][14] If using solvents from a solvent purification system or freshly distilled solvents, ensure they are handled using proper air-free techniques. All other reagents should also be verified to be anhydrous.

Q5: How can I confirm that my precursor has not degraded before starting a reaction?

A5: It is good practice to check the purity of the precursor, especially if it has been stored for a long time or if you suspect exposure to moisture. You can use analytical techniques such as:

  • Thin-Layer Chromatography (TLC): A quick and easy method to check for impurities. The hydrolyzed product will have a different polarity and thus a different Rf value.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool to detect the presence of the hydroxyacetamide impurity. The methylene protons adjacent to the hydroxyl group in the impurity will have a different chemical shift compared to the methylene protons adjacent to the chlorine in the starting material.

  • High-Performance Liquid Chromatography (HPLC): HPLC can provide a quantitative assessment of the purity and detect even small amounts of the hydrolyzed impurity.[15][16]

Troubleshooting Unexpected Results

Q6: I see an unexpected spot on my TLC plate after the reaction has started. Could this be the hydrolyzed precursor?

A6: Yes, an unexpected, more polar spot on the TLC is a common indicator of hydrolysis. To confirm, you can run a co-spot with your starting material. If you have a sample of the hydrolyzed product, you can also run a co-spot with that. If the reaction mixture changes after workup, it's possible your product is sensitive to the acidic or basic conditions used.[17]

Q7: My reaction failed completely, and I only recovered my starting material. What could be the issue?

A7: If the starting material is recovered unchanged, several factors could be at play, but in the context of moisture-sensitive reactions, the most likely culprits are:

  • Inactivated Reagents: Moisture may have quenched another critical reagent in your reaction, such as a strong base or an organometallic compound, preventing the desired reaction from initiating.[18]

  • Insufficient Activation: The reaction conditions (e.g., temperature, catalyst) may not have been sufficient to initiate the reaction.

A systematic review of the dryness of all reagents and solvents is the first step in troubleshooting.

Experimental Protocols

Protocol 1: Rigorous Handling and Transfer of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

This protocol outlines the steps for safely transferring the solid precursor while minimizing moisture exposure.

  • Preparation: Assemble all necessary dry glassware (e.g., reaction flask with a septum, vials, spatulas) after oven-drying and cooling under an inert gas stream.

  • Inert Atmosphere Transfer:

    • If using a glovebox, perform all transfers within the inert atmosphere.

    • If using a Schlenk line, place the vial of the precursor and the reaction flask under a positive pressure of inert gas.

  • Transfer Technique:

    • Briefly remove the cap from the precursor vial under a positive flow of inert gas.

    • Quickly transfer the desired amount of the solid to the reaction flask.

    • Immediately reseal both the precursor vial and the reaction flask.

    • Purge the headspace of both containers with inert gas.

  • Storage of Remaining Material: Tightly reseal the original container, wrap with Parafilm, and store in a desiccator at the recommended temperature.

Protocol 2: Monitoring Hydrolysis by HPLC

This protocol provides a general method for detecting and quantifying the hydroxyacetamide impurity.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide sample into a volumetric flask.

    • Dissolve and dilute to volume with a suitable solvent (e.g., acetonitrile/water mixture).

  • HPLC Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at a suitable wavelength (e.g., 254 nm).

  • Analysis:

    • Inject the sample and analyze the chromatogram. The hydrolyzed product is expected to elute earlier than the parent compound due to its increased polarity.

    • Quantify the impurity by comparing the peak area to that of a reference standard, if available, or by using the area percent method.

Visual Guides

Hydrolysis Mechanism

The primary degradation pathway for 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide in the presence of water is an S_N2 reaction.

Hydrolysis Precursor 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide TransitionState [Transition State] Precursor->TransitionState Nucleophilic attack by H₂O Water H₂O Water->TransitionState Product 2-hydroxy-N-(9-ethyl-9H-carbazol-3-yl)acetamide TransitionState->Product Loss of Cl⁻ HCl HCl TransitionState->HCl

Caption: S_N2 hydrolysis of the precursor.

Troubleshooting Workflow

This workflow provides a logical path for diagnosing issues related to the use of the precursor.

Troubleshooting Start Problem Encountered (e.g., Low Yield, Impurities) CheckPurity Check Precursor Purity (TLC, NMR, HPLC) Start->CheckPurity Degraded Precursor Degraded? CheckPurity->Degraded Pure Precursor is Pure Degraded->Pure No ReviewHandling Review Storage and Handling Procedures Degraded->ReviewHandling Yes ReviewReactionSetup Review Anhydrous Reaction Technique Pure->ReviewReactionSetup IdentifyRootCause Identify and Correct Procedural Flaw ReviewHandling->IdentifyRootCause DryGlassware Glassware Properly Dried? ReviewReactionSetup->DryGlassware InertAtmosphere Inert Atmosphere Maintained? DryGlassware->InertAtmosphere Yes DryGlassware->IdentifyRootCause No DrySolvents Solvents/Reagents Anhydrous? InertAtmosphere->DrySolvents Yes InertAtmosphere->IdentifyRootCause No DrySolvents->IdentifyRootCause No End Problem Resolved DrySolvents->End Yes (Consider other reaction parameters) IdentifyRootCause->End

Caption: Decision tree for troubleshooting.

Summary of Best Practices

ParameterRecommendationRationale
Storage Temperature 2-8°C[8]Slows down potential degradation pathways.
Storage Atmosphere Inert Gas (Argon/Nitrogen)[10]Prevents contact with atmospheric moisture and oxygen.
Container Tightly sealed, PTFE-lined cap or ampoule[13]Provides a robust physical barrier against moisture.
Weighing Inside a glovebox or under inert gas flush[9]Minimizes exposure to atmospheric humidity during transfer.
Glassware Oven-dried (>125°C) and cooled under inert gas[14]Removes adsorbed water from glass surfaces.
Solvents Commercial anhydrous grade or freshly distilled[11]Prevents introduction of water, which acts as a reactant for hydrolysis.
Reaction Atmosphere Positive pressure of inert gas[14]Ensures the reaction environment remains free of air and moisture.

By adhering to these guidelines, researchers can confidently handle 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide, preserving its integrity and ensuring the reliability and reproducibility of their experimental results.

References

  • Molecular Inorganic Chemistry. (2008, April 12). Working with air and moisture sensitive compounds.
  • Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds.
  • Chemistry LibreTexts. (2015, March 17). The Hydrolysis of Amides.
  • Ossila. Air Sensitive Compounds.
  • Sigma-Aldrich. Preservation of Moisture-Sensitive Chemical Reagents.
  • Fisher Scientific. (2021, May 15). Air-Sensitive Chemistry: Practical and Safety Considerations.
  • University of Rochester, Department of Chemistry. Reagents & Solvents: How to Store Reagents.
  • Environment, Health & Safety. Water Sensitive Chemicals.
  • Storage instructions for chemical reagents. (2025, April 7).
  • American Chemical Society. (2006, June 7). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides.
  • SynThink. Rivaroxaban EP Impurities & USP Related Compounds.
  • Best Practices for Working with Chemical Reactions in the Lab. (2025, December 25).
  • Chemicea. (2024, December 24). A Detailed Overview of Rivaroxaban Impurities: EP, USP, and Global Guidelines.
  • The Pharma Innovation. (2023, March 13). Carbonyldiimidazole (CDI) mediated synthesis of Rivaroxaban related impurities with ambient conditions.
  • ISCA. (2017, May 18). Practical synthetic approach to related substances of Rivaroxaban; an anticoagulant drug substance.
  • CHIRALEN. 2-Chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide.
  • PMC. (2021, December 17). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners.
  • University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction.
  • HPLC Troubleshooting Guide.
  • Phenomenex. Troubleshooting Guide.

Sources

Reference Data & Comparative Studies

Validation

Advanced Characterization of Carbazole Derivatives: Distinguishing Amide and Chloride Signatures via FTIR

Executive Summary In the development of organic semiconductors (OLEDs) and bioactive alkaloids, the carbazole scaffold is a ubiquitous pharmacophore. Its functionalization—specifically -acylation (amide formation) and ri...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of organic semiconductors (OLEDs) and bioactive alkaloids, the carbazole scaffold is a ubiquitous pharmacophore. Its functionalization—specifically


-acylation (amide formation) and ring chlorination—dramatically alters its electronic and biological properties. While NMR and Mass Spectrometry are definitive for structure elucidation, Fourier Transform Infrared Spectroscopy (FTIR) offers a rapid, non-destructive method for immediate reaction monitoring and solid-state characterization.

This guide details the specific vibrational signatures required to distinguish the parent carbazole from its amide and chloride derivatives. It moves beyond generic textbook ranges to provide specific diagnostic peaks observed in carbazole chemistry, supported by experimental logic and self-validating protocols.

The Baseline: The Unsubstituted Carbazole Scaffold[1]

To detect modifications, one must first establish the "blank" spectrum of the parent 9H-carbazole. The molecule is characterized by a rigid tricyclic aromatic system and a secondary amine.

Key Diagnostic Regions[1][2][3][4]
  • N-H Stretching (

    
    ):  A sharp, distinct band at 3415–3420 cm⁻¹ . This is the most critical baseline marker. Its disappearance confirms 
    
    
    
    -substitution.
  • Aromatic C=C Stretching (

    
    ):  A doublet or triplet set around 1600 cm⁻¹ and 1450 cm⁻¹ .[1]
    
  • C-N Stretching (

    
    ):  A strong band in the 1250–1350 cm⁻¹  region, characteristic of the aromatic amine linkage.[2]
    
  • C-H Out-of-Plane Bending (

    
    ):  Strong bands at 720–750 cm⁻¹ , indicative of the ortho-disubstituted benzene rings flanking the pyrrole core.
    

The Amide Signature: -Acylation vs. Side-Chain Amides

Amide introduction is usually performed to modulate solubility or electronic properties. The IR signature depends heavily on where the amide is located.

Scenario A: -Acyl Carbazole (Direct Attachment)

When the carbonyl is attached directly to the carbazole nitrogen (e.g.,


-acetylcarbazole), the nitrogen lone pair is part of the aromatic pyrrole ring.[1] It is less available for resonance with the carbonyl oxygen compared to a standard amide.[1]
  • Effect: The C=O bond retains more double-bond character, shifting the frequency higher than typical amides.[1]

  • Diagnostic Shift:

    • Appearance: Strong C=O stretch at 1680–1700 cm⁻¹ .[1]

    • Disappearance: Complete loss of the N-H stretch at 3420 cm⁻¹.

Scenario B: Carbazole Carboxamides (Ring/Side-Chain)

If the amide is on a carbon substituent (e.g., Carbazole-3-carboxamide), the nitrogen behaves like a standard amide.[1]

  • Diagnostic Shift:

    • Appearance: Amide I band (C=O) at 1650–1690 cm⁻¹ .[1][3]

    • Appearance: Amide II band (N-H bend) at 1500–1550 cm⁻¹ .

    • Persistence: The carbazole N-H (3420 cm⁻¹) remains unless also substituted.

The Chloride Fingerprint: Ring Substitution

Chlorination (typically at the 3- or 3,6-positions) introduces heavy atoms that dampen vibrational frequencies and alter dipole moments. Detecting C-Cl bonds is challenging due to the "fingerprint region" complexity, but specific patterns emerge.

Mechanism of Shift

Chlorine is electronegative (inductive withdrawal) and heavy (mass effect).

  • Mass Effect: Lowers the frequency of the C-X stretch.[1]

  • Substitution Pattern: The most reliable indicator is not just the C-Cl stretch, but the change in C-H out-of-plane (oop) bending . Replacing a hydrogen with chlorine removes specific C-H oop bands.

Diagnostic Markers[1][7][8]
  • Aromatic C-Cl Stretch (In-Plane): A new, sharp band appears in the 1050–1090 cm⁻¹ region.

  • C-Cl Stretch (Out-of-Plane/Stretch): A strong band emerges at 700–800 cm⁻¹ (often ~740–760 cm⁻¹ for chlorocarbazoles).

  • Substitution Confirmation: 3,6-dichlorocarbazole will show a simplified C-H oop pattern compared to the parent, as the C-3 and C-6 hydrogens are gone.

Comparative Analysis Table

The following table summarizes the differential peaks required for rapid identification.

FeatureParent Carbazole

-Acyl Derivative (Amide)
Chloro-Derivative (Ring)Diagnostic Logic
N-H Stretch 3415–3420 cm⁻¹ (Sharp, Strong)Absent Present (~3415 cm⁻¹)Loss of N-H = Successful

-functionalization.
C=O[1] Stretch Absent1680–1700 cm⁻¹ (Strong)AbsentHigh freq C=O indicates

-attachment due to reduced resonance.[1]
C-Cl Stretch AbsentAbsent1050–1090 cm⁻¹ (Med)Look for new peaks in the fingerprint region overlay.
C-H OOP 720–750 cm⁻¹ (Complex)720–750 cm⁻¹ (Similar)Pattern Simplifies Substitution at C3/C6 removes specific C-H bending modes.
C-N Stretch 1250–1350 cm⁻¹1250–1350 cm⁻¹1250–1350 cm⁻¹Remains relatively constant (scaffold integrity).

Decision Logic & Workflow

The following diagrams illustrate the logical pathway for identifying these derivatives during a synthesis campaign.

Diagram 1: Spectral Identification Logic

CarbazoleID Start Unknown Carbazole Derivative CheckNH Check 3400-3450 cm⁻¹ (N-H Region) Start->CheckNH HasNH Peak Present (Free N-H) CheckNH->HasNH Sharp Band NoNH Peak Absent (N-Substituted) CheckNH->NoNH Flat Baseline CheckCl Check 1000-1100 & 700-800 cm⁻¹ (Fingerprint Region) HasNH->CheckCl Result1 Parent Carbazole or Alkyl-Carbazole HasNH->Result1 If no Cl Result3 Chlorocarbazole HasNH->Result3 If Cl found CheckCO Check 1650-1700 cm⁻¹ (Carbonyl Region) NoNH->CheckCO HasCO Strong Peak (Amide Present) CheckCO->HasCO ~1690 cm⁻¹ NoCO No Peak CheckCO->NoCO HasCO->CheckCl Result2 N-Acyl Carbazole HasCO->Result2 If no Cl Result4 N-Acyl Chlorocarbazole HasCO->Result4 If Cl found NoCO->CheckCl HasCl New Bands vs Parent (Chloride Present) CheckCl->HasCl C-Cl Bands CheckCl->Result1 No Changes

Caption: Logical decision tree for classifying carbazole derivatives based on the presence or absence of N-H, C=O, and C-Cl bands.

Diagram 2: Synthesis & QC Workflow

SynthesisQC SM Starting Material (Carbazole) Rxn Reaction (Acylation/Chlorination) SM->Rxn Workup Workup & Isolation Rxn->Workup ATR ATR-FTIR Analysis (Solid State) Workup->ATR Decision Pass Criteria? ATR->Decision Recryst Recrystallize Decision->Recryst Impurity Peaks (e.g. residual N-H) NextStep Next Synthetic Step Decision->NextStep Spectra Matches Target Recryst->ATR Re-analyze

Caption: Integrated Quality Control workflow using ATR-FTIR to validate reaction completion before proceeding to downstream steps.

Experimental Protocol (Self-Validating)

For rapid screening, Attenuated Total Reflectance (ATR) is preferred over KBr pellets due to ease of use, though KBr provides better resolution in the fingerprint region (crucial for C-Cl).

Method: ATR-FTIR Characterization[1]
  • Background Scan: Clean the crystal (diamond/ZnSe) with isopropanol. Collect a background spectrum (air) to remove CO₂ (~2350 cm⁻¹) and H₂O artifacts.

  • Sample Prep: Place ~2 mg of the solid carbazole derivative on the crystal.

  • Compression: Apply pressure using the anvil until the force gauge is in the "green" zone (ensure intimate contact).

  • Acquisition: Scan from 4000 to 600 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Scans: 16 or 32 (sufficient for qualitative ID).

  • Validation (The "Sanity Check"):

    • Check 2350 cm⁻¹: If large doublets appear, re-run background (CO₂ contamination).

    • Check 3400 cm⁻¹: If you synthesized an

      
      -acyl carbazole but see a peak here, your reaction is incomplete (residual starting material).
      
Troubleshooting Overlaps
  • Water vs. N-H: Water appears as a broad mound (3200–3600 cm⁻¹).[1] The Carbazole N-H is sharp (3415 cm⁻¹). Dry your sample if the region is ambiguous.

  • C=C vs. Amide I: Aromatic C=C stretches occur near 1600 cm⁻¹.[1][2] The Amide I is distinct and stronger, typically >1650 cm⁻¹.[1][4] Do not confuse the two.

References

  • NIST Chemistry WebBook. Infrared Spectrum of Carbazole.[1] National Institute of Standards and Technology. Available at: [Link]

  • Specac. Interpreting Infrared Spectra: A Practical Guide. Available at: [Link]

  • Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups (Amides and Alkyl Halides). Available at: [Link][5][6][2][3][7][8][9][10][11][12][13]

  • PubChem. 3,6-Dichlorocarbazole Compound Summary. National Library of Medicine. Available at: [Link]

  • UCLA Chemistry & Biochemistry. Table of IR Absorptions. Available at: [Link]

Sources

Validation

Technical Guide: Elemental Analysis &amp; Purity Validation for C16H15ClN2O

Executive Summary & Molecule Profile In pharmaceutical development, the molecular formula C16H15ClN2O represents a typical pharmacophore scaffold, likely a benzodiazepine derivative or a related heterocyclic intermediate...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

In pharmaceutical development, the molecular formula C16H15ClN2O represents a typical pharmacophore scaffold, likely a benzodiazepine derivative or a related heterocyclic intermediate (MW ~286.76 g/mol ). While High-Resolution Mass Spectrometry (HRMS) confirms molecular identity, it cannot definitively establish bulk purity.

This guide focuses on the Elemental Analysis (EA) of this specific compound. It contrasts the traditional "Gold Standard" (Combustion Analysis) against modern orthogonal techniques (qNMR) and provides the precise theoretical benchmarks required for publication in journals such as the Journal of Medicinal Chemistry.

Target Analyte Profile
PropertyValueNotes
Formula C16H15ClN2O Contains Halogen (Cl) & Heteroatoms (N, O)
Molecular Weight 286.76 g/mol Calculated using IUPAC standard atomic weights
Physical State Solid (Crystalline)Hygroscopicity is a common interference factor
Validation Standard ± 0.4% Absolute tolerance for C, H, N values (ACS Guidelines)

Theoretical Calculation (The Baseline)

Before any experimental work, the theoretical composition must be established with high precision. This serves as the reference point for the "Pass/Fail" criteria.

Atomic Weights (IUPAC 2022):

  • C: 12.011 g/mol [1]

  • H: 1.008 g/mol [1][2][3]

  • Cl: 35.45 g/mol

  • N: 14.007 g/mol [1]

  • O: 15.999 g/mol [1]

Step-by-Step Stoichiometry
  • Carbon (C16):

    
    
    
  • Hydrogen (H15):

    
    
    
  • Chlorine (Cl1):

    
    
    
  • Nitrogen (N2):

    
    
    
  • Oxygen (O1):

    
    
    

Total Molecular Weight (MW):



Theoretical Composition Table
ElementMass Contribution ( g/mol )% Composition (Theoretical)Acceptance Range (±0.4%)
Carbon 192.17667.02% 66.62% – 67.42%
Hydrogen 15.1205.27% 4.87% – 5.67%
Nitrogen 28.0149.77% 9.37% – 10.17%
Chlorine 35.45012.36% Typically not measured in CHN mode
Oxygen 15.9995.58% Calculated by difference

Critical Insight: The presence of Chlorine (12.36%) requires specific attention. In standard CHN analysis, halogens can interfere with the detector or require specific "halogen trap" reagents (e.g., silver wool) in the combustion tube to prevent damage to the TCD (Thermal Conductivity Detector).

Comparative Analysis: Method Selection

Why choose Combustion Analysis over HRMS or NMR? Below is an objective comparison of the three primary purity validation methods.

Table 1: Performance Comparison Matrix
FeatureCombustion Analysis (CHN) Quantitative NMR (qNMR) HRMS (High-Res Mass Spec)
Primary Output Bulk Purity (% by weight)Absolute Purity (Molar ratio)Molecular Identity (Exact Mass)
Destructive? Yes (Sample consumed)No (Sample recoverable)Yes (Trace amount)
Sample Req. 1.5 – 3.0 mg5 – 20 mg< 0.1 mg
Precision High (±0.3%)High (±0.5% with internal std)Low for quantitation
Blind Spots Inorganic salts, trapped water/solventsProton-free impurities (in 1H NMR)Ion suppression, non-ionizable impurities
Cost/Run Low ($)Medium (

)
High (

$)
Verdict Required for Publication Best for Troubleshooting Best for Identification
Expert Insight: The "Water Trap"

Combustion analysis is uniquely sensitive to solvation . If your C16H15ClN2O sample contains 0.5 equivalents of trapped Dichloromethane (DCM) or Water, the CHN values will deviate significantly outside the ±0.4% range. HRMS often "misses" this because the solvent evaporates or is not selected by the quadrupole. Therefore, CHN is the only method that proves your solid powder is "dry" and free of solvent.

Experimental Protocol: Flash Combustion (CHN)

This protocol utilizes a standard dynamic flash combustion system (e.g., Elementar vario or PerkinElmer 2400 Series).

Pre-requisites
  • Sample: C16H15ClN2O (Recrystallized and dried in vacuo at 40°C for 12 hours).

  • Standard: Acetanilide (C8H9NO) or Sulfanilamide (for N/S calibration).

  • Equipment: Microbalance (readability 0.001 mg).

Workflow
  • System Conditioning: Purge the instrument with Helium (carrier gas) and Oxygen (combustion gas). Ensure the reduction tube (Copper) is active to convert nitrogen oxides (

    
    ) to 
    
    
    
    .
  • Blank Run: Run 3 empty tin capsules to establish the baseline signal.

  • K-Factor Determination: Weigh ~2.000 mg of Acetanilide standard. Run in triplicate to calibrate the response factor (K-factor) for C, H, and N.

  • Sample Weighing (Critical Step):

    • Place a clean tin capsule on the microbalance. Tare.

    • Add 1.500 mg to 2.500 mg of C16H15ClN2O.

    • Note: For halogenated compounds like this (Cl-containing), add a small amount of Tungsten Trioxide (WO3) powder to the capsule. This acts as a combustion aid and prevents the formation of volatile metal chlorides that could skew results.

  • Combustion:

    • Inject sample into the combustion tube (Temp: >950°C).

    • Reaction:

      
      
      
    • The halogen trap (Silver wool) removes the HCl gas.

  • Detection: Gases are separated via GC column and detected by TCD.

Troubleshooting the "Fail"

If Carbon is found to be 65.50% (Theoretical 67.02%), the sample is likely solvated.

  • Calculation: If the sample is a hemi-hydrate (

    
    ), the MW becomes 295.76.
    
  • New %C =

    
    .
    
  • Action: Re-dry the sample at a higher temperature or use qNMR to quantify the solvent.

Visualization: Purity Validation Workflow

The following diagram illustrates the decision logic for validating C16H15ClN2O, integrating both CHN and Orthogonal methods.

PurityValidation Start Synthesized C16H15ClN2O Identity Step 1: HRMS & 1H NMR (Confirm Structure) Start->Identity Drying Step 2: Vacuum Drying (Remove Solvents) Identity->Drying CHN Step 3: Combustion Analysis (Measure %C, %H, %N) Drying->CHN Decision Is Result within ±0.4%? CHN->Decision Pass PASS: High Purity (>99%) Ready for Bio-Assay Decision->Pass Yes Fail FAIL: Impure or Solvated Decision->Fail No Troubleshoot Step 4: qNMR Analysis (Identify Solvent/Impurity) Fail->Troubleshoot Recalc Recalculate for Solvate (e.g., +0.5 H2O) Troubleshoot->Recalc Solvent Found Repurify Repurify (Recrystallization) Troubleshoot->Repurify Chemical Impurity Recalc->Pass Matches Solvate Calc Repurify->Drying

Figure 1: Decision tree for validating small molecule purity. Note the loop-back mechanism for repurification or solvate calculation.

References

  • Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231. Retrieved from [Link]

  • Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.
  • Elementar. (n.d.). Analysis of Fluorine and Chlorine containing samples. Application Note. Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). (2022). Atomic Weights and Isotopic Compositions for All Elements. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

This guide provides a detailed protocol for the safe and compliant disposal of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide. As drug development professionals, our responsibility extends beyond discovery and synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a detailed protocol for the safe and compliant disposal of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide. As drug development professionals, our responsibility extends beyond discovery and synthesis to the entire lifecycle of a chemical, including its final disposition. Adherence to these procedures is critical for ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Assessment: Understanding the "Why"

Proper disposal protocols are not arbitrary; they are dictated by the inherent chemical properties and associated hazards of the substance. A thorough understanding of the risks associated with 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is the foundation of its safe management. The hazard profile is derived from its constituent chemical moieties.

Hazard ComponentStructural MoietyAssociated Risks
Halogenated Organic Compound Chloro- group (-Cl)Classified as hazardous waste; requires specific disposal methods like incineration at regulated facilities to prevent the formation of toxic byproducts.[1]
Suspected Carcinogen Carbazole & AcetamideThe carbazole structure is a suspected carcinogen and mutagen.[2] Acetamide is also classified as a suspected carcinogen.[3][4][5] Therefore, the entire compound must be handled with extreme caution to minimize exposure.[5]
Aquatic Toxicity CarbazoleCarbazole and its derivatives are known to be very toxic to aquatic life with long-lasting effects, necessitating containment from all water sources.[6][7]
General Chemical Hazards AcetamideMay cause skin and eye irritation.[8] Toxic if swallowed.[9]

Due to this combination of hazards, 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide must be managed as regulated hazardous waste . Under no circumstances should this chemical or its containers be disposed of in standard laboratory trash or flushed down the drain.[2][10]

Regulatory Framework: Adherence to Mandates

The disposal of hazardous chemicals in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[11][12]

  • EPA (RCRA): Establishes the framework for "cradle-to-grave" management of hazardous waste, including its generation, transportation, treatment, storage, and disposal.[12][13]

  • OSHA (29 CFR 1910.1200): The Hazard Communication Standard requires that workers are informed of the hazards of chemicals they work with.[11][14] The HAZWOPER standard provides guidelines for handling hazardous waste and emergency response.[11][15]

Compliance is not optional. Improper disposal can lead to significant institutional fines and legal penalties.[10][12]

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe handling and disposal of 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide waste.

Step 1: Immediate Personal Protective Equipment (PPE)

Before handling the chemical for disposal, all personnel must be equipped with the appropriate PPE to prevent exposure.[2][16]

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves, such as nitrile.

  • Body Protection: A laboratory coat and closed-toe shoes.

  • Respiratory Protection: All handling of this compound, including waste consolidation, should be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[2]

Step 2: Waste Segregation

Proper segregation is the most critical step in the disposal process. Incompatible wastes must never be mixed.

  • Designate as Halogenated Waste: This compound is a halogenated organic. It must be collected in a waste container specifically designated for halogenated organic wastes .[17][18]

  • Avoid Mixing: Do not mix halogenated waste with non-halogenated organic wastes, strong acids, bases, or oxidizers.[17][19] Mixing incompatible waste streams can cause violent chemical reactions, the release of toxic gases, or fires.[10]

Step 3: Containerization and Labeling

All hazardous waste must be accumulated in appropriate, clearly labeled containers.

  • Container Selection: Use a chemically compatible container with a secure, leak-proof screw cap.[12][20] Plastic is often preferred.[10] The original container may be used if it is in good condition.[20] Do not use food-grade containers.[20]

  • Labeling: The container must be labeled with a "Hazardous Waste" tag before the first drop of waste is added.[18][21] The label must include:

    • The words "Hazardous Waste".[21]

    • The full chemical name: "Waste 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide". Do not use abbreviations.[18]

    • The specific hazard characteristics (e.g., Toxic, Environmental Hazard).[21]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Laboratories must designate a specific location for storing hazardous waste.

  • Location: The waste container must be stored in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation and under the control of laboratory personnel.[20][21]

  • Containment: The container should be kept in secondary containment to prevent spills.[12]

  • Closure: Keep the waste container closed at all times except when actively adding waste.[18][20] This prevents the release of vapors and protects the container's contents.

  • Accumulation Limits: An SAA can hold up to 55 gallons of hazardous waste. Once this limit is reached, the waste must be moved from the lab within three days.[10][20]

The following diagram illustrates the decision-making workflow for the disposal of this chemical.

G cluster_0 Step 1: Generation & Assessment cluster_1 Step 2: Handling & Segregation cluster_2 Step 3: Containerization & Storage cluster_3 Step 4: Final Disposition start Waste Generated: 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide assess Hazard Assessment: - Halogenated Organic - Suspected Carcinogen - Aquatic Toxin start->assess ppe Don Appropriate PPE (Gloves, Goggles, Lab Coat) assess->ppe segregate Segregate as HALOGENATED WASTE ppe->segregate container Use Labeled, Compatible, Sealed Waste Container segregate->container store Store in Secondary Containment in designated SAA container->store pickup Arrange Pickup by Licensed Hazardous Waste Facility store->pickup end Incineration at Regulated Facility pickup->end

Caption: Disposal workflow for 2-chloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide.

Step 5: Final Disposal

Hazardous waste must be handled by professionals.

  • Licensed Disposal Vendor: Contact your institution's Environmental Health and Safety (EH&S) department to arrange for the pickup and disposal of the waste container.[10] This waste must be transported to a licensed and approved waste disposal facility.[2]

  • Treatment: The typical treatment for halogenated organic wastes is high-temperature incineration in a specialized hazardous waste incinerator.[17][1]

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial.

  • Minor Spill (in a fume hood):

    • Ensure PPE is worn.

    • Contain the spill with an inert absorbent material (e.g., vermiculite, sand).[22]

    • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[3][22]

    • Wipe the area clean, and decontaminate all equipment used.

    • Label the spill cleanup debris as hazardous waste for disposal.

  • Major Spill (outside a fume hood) or Exposure:

    • Evacuate the immediate area and alert all nearby personnel.

    • If skin or eye contact occurs, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[23][24]

    • Contact your institution's emergency response line and EH&S department immediately.[23] Do not attempt to clean up a large spill without specialized training and equipment.

By adhering to this comprehensive disposal guide, you contribute to a culture of safety, ensure regulatory compliance, and protect our environment.

References

  • Bucknell University. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

  • DuraLabel. (2025, December 16). OSHA Rules for Hazardous Chemicals. Retrieved from [Link]

  • Clean Management Environmental Group. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know. Retrieved from [Link]

  • Loba Chemie. (2024, May 6). CARBAZOLE FOR SYNTHESIS Safety Data Sheet. Retrieved from [Link]

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

  • Lab Manager. (n.d.). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

  • CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Hazardous Waste Operations and Emergency Response (HAZWOPER) - Overview. Retrieved from [Link]

  • FacilitiesNet. (2008, October 1). Complying with OSHA's Hazardous Waste Standards. Retrieved from [Link]

  • Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 2-chloroacetamide. Retrieved from [Link]

  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

  • GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

  • Temple University. (n.d.). Halogenated Solvents in Laboratories. Retrieved from [Link]

  • University of Pennsylvania. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Carbazole. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety data sheet acc. to Regulation (EC) No. 1907/2006 (REACH): Carbazole. Retrieved from [Link]

  • PubChem. (n.d.). N-(9-Ethyl-9H-carbazol-3-YL)-2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-YL]sulfanyl}acetamide. Retrieved from [Link]

  • LPS. (2024, October 7). Safety Data Sheet (SDS) Acetamide. Retrieved from [Link]

  • National Industrial Chemicals Notification and Assessment Scheme. (2016, July 1). Acetamide, 2-chloro-: Human health tier II assessment. Retrieved from [Link]

  • PubChemLite. (n.d.). 2-chloro-n-(9-ethyl-9h-carbazol-3-yl)acetamide. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Acutely Hazardous Waste (P Codes). Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetamide. Retrieved from [Link]

  • PENTA. (2023, March 30). Safety Data Sheet: Acetamide. Retrieved from [Link]

  • Cole-Parmer. (n.d.). Material Safety Data Sheet - Acetamide, PA. Retrieved from [Link]

  • PubChem. (n.d.). 2-(9H-carbazol-9-yl)-N-(2-chloro-6-cyanophenyl)acetamide. Retrieved from [Link]

  • Texas Commission on Environmental Quality. (2025, August). Guidelines for the Classification and Coding of Industrial and Hazardous Wastes. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.